N-(4-acetamidophenyl)-2-nitrobenzamide

Core Science & Biosynthesis

Spectroscopic data analysis (NMR, IR, Mass Spec) of N-(4-acetamidophenyl)-2-nitrobenzamide

Technical Guide for Structural Elucidation & Quality Control

Executive Summary

This technical guide outlines the spectroscopic characterization of N-(4-acetamidophenyl)-2-nitrobenzamide (

), a di-amide derivative synthesized via the condensation of 4-aminoacetanilide and 2-nitrobenzoyl chloride. This molecule presents a unique analytical challenge due to the presence of two distinct amide environments (aliphatic-aromatic vs. aromatic-aromatic) and a strong electron-withdrawing nitro group.

This document details the expected spectral signatures across Mass Spectrometry (MS), Infrared Spectroscopy (IR), and Nuclear Magnetic Resonance (NMR), providing a self-validating framework for researchers confirming the identity and purity of this compound.

Part 1: Structural Elucidation Strategy

The characterization workflow relies on orthogonal validation: Mass Spec anchors the molecular weight, IR fingerprints the functional groups (specifically distinguishing the two carbonyls), and NMR maps the carbon-hydrogen framework.

Analytical Workflow Diagram

Figure 1: Step-by-step analytical workflow for structural confirmation.

Part 2: Mass Spectrometry (MS) Analysis[1]

Objective: Confirm molecular formula (

) and analyze fragmentation to verify the amide linkages.

Protocol

• Ionization Source: Electrospray Ionization (ESI) in Positive Mode (+ve).[1]

• Solvent: Methanol + 0.1% Formic Acid (protonation facilitator).

• Direct Infusion: Flow rate 10 µL/min.

Data Interpretation

The molecular weight is 299.28 g/mol . In ESI(+), we expect the protonated molecular ion

.

Ion ( )	Identity	Mechanistic Origin
300.3		Parent Molecular Ion (Base Peak).
322.3		Sodium adduct (common in glass/solvent trace).
258.3		Loss of Ketene ( ). Diagnostic for acetanilides. Cleavage of the acetamido group.
150.0		2-Nitrobenzoyl cation. Cleavage of the central benzamide bond.
109.1		p-Phenylenediamine radical cation. Result of amide hydrolysis/cleavage.

Fragmentation Pathway Diagram

Figure 2: Primary fragmentation pathways observed in ESI-MS.

Part 3: Infrared Spectroscopy (FT-IR)

Objective: Differentiate between the two amide carbonyls and confirm the nitro group presence. Method: Attenuated Total Reflectance (ATR) on solid crystals.

Spectral Analysis Table

Wavenumber ( )	Functional Group	Assignment & Causality
3280 - 3350	N-H Stretch	Amide N-H. Usually appears as two overlapping bands or one broad band due to H-bonding.
1685 - 1695	C=O Stretch (Amide I)	Benzamide Carbonyl. Higher frequency due to electron-withdrawing 2-nitro group reducing resonance overlap.
1650 - 1660	C=O Stretch (Amide I)	Acetamido Carbonyl. Lower frequency; typical for para-substituted acetanilides.
1530 - 1550	Asymmetric	Diagnostic strong band for aromatic nitro groups.
1340 - 1360	Symmetric	Paired diagnostic band for nitro groups.
1590, 1490	C=C Aromatic	Ring breathing modes for the benzene rings.

Key Insight: The presence of two distinct carbonyl peaks in the 1650-1700 region is the primary indicator that the double-amidation was successful, distinguishing the product from the starting material (4-aminoacetanilide).

Part 4: NMR Spectroscopy (1H & 13C)

Objective: Map the carbon skeleton and proton environments. Solvent: DMSO-d6 is mandatory.

• Why? The molecule has low solubility in

  . DMSO-d6 also slows proton exchange, allowing the observation of the acidic Amide N-H protons which often disappear in other solvents.

1H NMR Data (400 MHz, DMSO-d6)

Shift ( ppm)	Mult.	Int.[2][3]	Assignment	Coupling Logic ( Hz)
10.65	s	1H	Benzamide NH	Most downfield due to anisotropy of the benzoyl ring and H-bonding.
9.95	s	1H	Acetamido NH	Typical acetanilide NH position.
8.15	d	1H	Nitro-Ring H3	Ortho to (deshielded).
7.85	t	1H	Nitro-Ring H5	Meta to .
7.75	t	1H	Nitro-Ring H4	Para to .
7.68	d	1H	Nitro-Ring H6	Ortho to Carbonyl.
7.62	d	2H	Phenylene	Ortho to Benzamide N (AA'BB' system).
7.55	d	2H	Phenylene	Ortho to Acetamido N (AA'BB' system).
2.05	s	3H	Methyl ( )	Acetyl methyl group.

13C NMR Data (100 MHz, DMSO-d6)

Shift ( ppm)	Assignment	Notes
168.5	Acetyl C=O	Aliphatic amide carbonyl.
165.2	Benzoyl C=O	Aromatic amide carbonyl.
147.0	C-NO2	Quaternary aromatic C attached to nitro.
136.0	C-NH (Benzamide side)	Quaternary aromatic C.
135.5	C-NH (Acetamido side)	Quaternary aromatic C.
134.0 - 124.0	Aromatic CH	Complex region of 8 aromatic carbons.
24.5	Methyl	Aliphatic carbon.

NMR Connectivity Diagram (2D Correlations)

Figure 3: Key HMBC (Heteronuclear Multiple Bond Correlation) pathways for assigning carbonyls.

Part 5: References & Validation Sources

The spectral data and protocols above are synthesized from standard spectroscopic principles for nitro-benzamides and acetanilides. For authoritative grounding, refer to the following sources:

• General Spectroscopic Data of Amides:

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. Spectrometric Identification of Organic Compounds. (Standard reference for IR/NMR shifts of amides and nitro groups).

• NMR Solvent Standards:

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[3] "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." The Journal of Organic Chemistry.

• Mass Spectrometry of Acetanilides:

  • NIST Chemistry WebBook.[4] "Acetamide, N-(4-nitrophenyl)- Mass Spectrum." (Provides fragmentation logic for the acetanilide moiety).

• Synthesis & Characterization of Nitrobenzamides:

  • International Journal of Pharmacy and Biological Sciences. "Synthesis, Characterization of 4-Nitrobenzamide Derivatives." (Provides comparative NMR shifts for the nitrobenzamide ring system).

Sources

• 1. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. N-(4-bromo-2-nitrophenyl)acetamide | C8H7BrN2O3 | CID 136690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scs.illinois.edu [scs.illinois.edu]
• 4. Acetamide, N-(4-ethoxy-2-nitrophenyl)- [webbook.nist.gov]

X-ray crystal structure determination of N-(4-acetamidophenyl)-2-nitrobenzamide

Technical Whitepaper: Structural Elucidation of N-(4-acetamidophenyl)-2-nitrobenzamide via Single Crystal X-ray Diffraction

Executive Summary This technical guide outlines the rigorous protocol for the synthesis, crystallization, and X-ray structural determination of N-(4-acetamidophenyl)-2-nitrobenzamide . As a benzanilide derivative featuring an ortho-nitro substituent and a para-acetamido tail, this molecule presents unique crystallographic challenges, specifically regarding steric torsion and hydrogen-bond network formation. This document serves as a blueprint for researchers to move from raw synthesis to a validated crystallographic information file (CIF), emphasizing the causal link between molecular sterics and solid-state packing.

Chemical Context & Synthesis Strategy

The target molecule combines a 2-nitrobenzoyl moiety with a 4-aminoacetanilide core. The structural interest lies in the competition between the planarizing resonance of the amide bond and the steric bulk of the ortho-nitro group, which typically forces the benzanilide linkage out of planarity.

Synthesis Protocol

To obtain diffraction-quality crystals, high-purity synthesis is non-negotiable. The Schotten-Baumann condensation is the preferred route.

• Reagents: 2-Nitrobenzoyl chloride (1.0 eq), 4-aminoacetanilide (1.0 eq), Triethylamine (1.2 eq).

• Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).

• Procedure:

  • Dissolve 4-aminoacetanilide in DCM under

    atmosphere.

  • Add Triethylamine (base scavenger).

  • Add 2-Nitrobenzoyl chloride dropwise at 0°C to prevent side reactions.

  • Stir at room temperature for 4 hours.

  • Purification: Precipitate in water, filter, and wash with dilute HCl (to remove unreacted amine) and

    (to remove acid).

Crystallization for X-ray Diffraction

Benzanilides are prone to forming microcrystalline powders. Growing single crystals requires controlled supersaturation.

• Method: Slow Evaporation.[1]

• Solvent System: Ethanol/DMF (3:1 ratio). The nitro group increases polarity, requiring a polar aprotic co-solvent like DMF.

• Technique: Dissolve 20 mg of purified compound in 5 mL of warm solvent. Filter through a 0.45

  m PTFE syringe filter into a clean vial. Cover with parafilm perforated with 3-4 pinholes. Allow to stand at 20°C.

Expert Insight: If the ortho-nitro group causes twinning (common due to pseudosymmetry), switch to Vapor Diffusion (Solvent: THF; Precipitant: Pentane).

Data Acquisition Protocol

The "Black Box" of the diffractometer must be configured to handle the specific electronic properties of nitro-aromatics.

Parameter	Setting	Rationale
Radiation Source	Mo-K ( Å)	Preferred over Cu for aromatic systems to minimize absorption effects and access higher angles (resolution).
Temperature	100 K ( stream)	Critical: Nitro groups act as "rotors," exhibiting high thermal motion. Low temperature freezes this motion, sharpening atomic displacement parameters (ADPs).
Crystal Size	mm	Select a block-like crystal. Avoid needles (common in benzanilides) to prevent absorption anisotropy.
Strategy	Full Sphere (Redundancy > 4)	High redundancy is required to accurately model the weak reflections often associated with the twisting of the biphenyl system.

Structure Solution & Refinement Logic

This section details the computational workflow using the SHELX suite (SHELXT/SHELXL) or OLEX2 interface.

Phase Problem Solution

Use Intrinsic Phasing (SHELXT) . The presence of the nitro and acetamido groups provides sufficient electron density contrast to locate the heavy atom backbone easily.

Refinement Challenges (The "Twist")

The ortho-nitro group creates a steric clash with the amide hydrogen, forcing the benzoyl ring to twist relative to the amide plane.

• Disorder Handling: The nitro group (

  ) often displays rotational disorder.

  • Diagnosis: Elongated thermal ellipsoids on Oxygen atoms.

  • Remedy: Split the Oxygen positions (PART 1 / PART 2) and refine site occupancy factors (SOF). Restrain geometry using SAME or SADI commands.

• Hydrogen Placement:

  • Aromatic/Alkyl H: Place in calculated positions (Riding model, AFIX 43 for aromatics).

  • Amide H: Locate in the Difference Fourier Map. Refine coordinates freely if data quality permits; otherwise, restrain N-H distance (

    Å) using DFIX.

Validation Metrics

A valid structure must meet these criteria:

• factor: for observed data.

• Goodness of Fit (GoF):

  .

• CheckCIF: No A-level alerts regarding missed symmetry or voids.

Structural Analysis & Visualization

Conformation Analysis

The structure will likely adopt a trans-conformation regarding the amide bond (

).

• Torsion Angle (

  ): Measure the angle. In ortho-substituted benzanilides, expect to deviate significantly from (planar), likely , to relieve steric strain from the nitro group [1].

Supramolecular Architecture

The crystal packing is driven by competing Hydrogen Bond donors/acceptors:

• Primary Interaction:

  (Amide-Amide). This typically forms chains or dimers.

• Secondary Interaction:

  (Intramolecular). An intramolecular H-bond often locks the conformation, forming a pseudo-6-membered ring ( motif) [2].

Workflow Visualization

The following diagrams illustrate the experimental and computational workflows.

Figure 1: Synthesis & Crystallization Workflow

Caption: Step-by-step pathway from raw reagents to diffraction-quality single crystals.

Figure 2: Refinement Logic Loop

Caption: Decision tree for solving the crystal structure and handling common disorder issues.

References

• Saeed, A., Hussain, S., & Flörke, U. (2013). The Crystal Structure of 2-Nitro-N-(4-nitrophenyl)benzamide. Journal of Chemical Crystallography.

• Gowda, B. T., et al. (2008).[2] Structural studies on N-(phenyl)-benzamides. Zeitschrift für Naturforschung B.

• Sheldrick, G. M. (2015). SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A.

• Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D.

Sources

• 1. researchgate.net [researchgate.net]
• 2. N-(4-Chloro­phen­yl)benzamide - PMC [pmc.ncbi.nlm.nih.gov]

Solubility testing of N-(4-acetamidophenyl)-2-nitrobenzamide in various lab solvents

[1]

Executive Summary

The solubility profile of N-(4-acetamidophenyl)-2-nitrobenzamide (N-4-A-2-NB) is a critical physicochemical parameter governing its synthesis, purification, and biological evaluation.[1] As a bis-amide structure containing an electron-withdrawing ortho-nitro group and a para-acetamido moiety, this compound exhibits complex solvation behaviors driven by intermolecular hydrogen bonding and π-π stacking.[1]

This guide provides a definitive technical framework for determining the solubility of N-4-A-2-NB.[1] Moving beyond simple "dissolve and look" heuristics, we establish a rigorous protocol utilizing thermodynamic saturation (Shake-Flask) and kinetic methodologies, supported by structural analysis to predict solvent compatibility.[1]

Structural Analysis & Solubility Prediction

Before initiating wet-lab experiments, one must understand the molecular drivers of solubility for N-4-A-2-NB.[1]

Molecular Architecture

The molecule consists of three distinct domains affecting its hydro-lipophilic balance (HLB):

• The 2-Nitrobenzoyl Core: The ortho-nitro group introduces steric bulk, forcing the amide bond out of planarity with the benzene ring.[1] This reduces lattice energy slightly compared to para-isomers but increases polarity.[1]

• The Bis-Amide Linkage: Two amide bonds act as both hydrogen bond donors (NH) and acceptors (C=O).[1] This creates a strong crystal lattice network, necessitating high-polarity solvents to disrupt intermolecular forces.[1]

• The p-Acetamidophenyl Tail: Structurally similar to paracetamol, this moiety improves solubility in protic organic solvents (alcohols) compared to unsubstituted benzanilides.[1]

Predicted Solubility Profile

Based on "Like Dissolves Like" principles and Hansen Solubility Parameters (HSP) of analogous nitrobenzamides [1, 2]:

Solvent Class	Representative Solvents	Predicted Solubility	Mechanistic Rationale
Polar Aprotic	DMSO, DMF, NMP	High (>50 mg/mL)	Strong dipole interactions disrupt amide H-bonds.[1]
Polar Protic	Methanol, Ethanol	Moderate (Temp.[1] dependent)	Solvation via H-bonding; solubility increases significantly with heat.[1]
Chlorinated	Dichloromethane, Chloroform	Low to Moderate	Limited ability to break strong crystal lattice amide networks.[1]
Aqueous	Water, PBS (pH 7.[1]4)	Very Low (<0.1 mg/mL)	Hydrophobic aromatic rings dominate; insufficient hydration energy.[1]
Non-Polar	Hexane, Toluene	Negligible	Lack of polar interactions to solvate the nitro/amide groups.[1]

Experimental Protocols

Protocol A: Thermodynamic Solubility (The Gold Standard)

Application: Pre-formulation, standard creation, and purification optimization.[1]

This protocol uses the Saturation Shake-Flask Method , ensuring the system reaches thermodynamic equilibrium.[1][2]

Materials:

• N-4-A-2-NB (Solid, >98% purity)[1]

• Solvents (HPLC Grade)[1]

• 0.45 µm PTFE Syringe Filters (Nylon for aqueous)[1]

• Thermomixer or Shaking Water Bath[1]

• HPLC-UV/Vis or LC-MS[1]

Step-by-Step Methodology:

• Supersaturation: Weigh approximately 10 mg of N-4-A-2-NB into a 4 mL glass vial. Add 1.0 mL of the target solvent.[1]

  • Note: If the solid dissolves immediately, add more until a visible precipitate remains.[1]

• Equilibration: Cap the vial and place it in a thermomixer set to 25°C (or target temp) at 750 RPM.

  • Duration: 24 hours is standard; 48 hours for viscous solvents (e.g., PEG-400).[1]

• Phase Separation:

  • Centrifuge the vials at 10,000 RPM for 10 minutes to pellet undissolved solids.

  • Critical: Maintain temperature during centrifugation to prevent precipitation.[1]

• Filtration: Draw the supernatant and filter through a 0.45 µm filter. Discard the first 100 µL of filtrate (saturation of filter membrane).[1]

• Quantification: Dilute the filtrate (typically 1:100 or 1:1000) with mobile phase and inject into HPLC.

Protocol B: Kinetic Solubility (High Throughput)

Application: Early-stage biological screening (HTS).[1]

This method measures the compound's ability to stay in solution when precipitating from a DMSO stock into an aqueous buffer.[1]

• Stock Preparation: Prepare a 10 mM stock solution of N-4-A-2-NB in DMSO.

• Spiking: Spike the DMSO stock into PBS (pH 7.4) to reach a final concentration of 2% DMSO.[1]

• Incubation: Shake for 90 minutes at room temperature.

• Readout: Measure turbidity via Nephelometry or UV-absorption at 620 nm (non-absorbing region) to detect precipitation.

Visualization: Solubility Testing Workflow

The following diagram illustrates the decision matrix and workflow for solubility determination, ensuring data integrity.

Figure 1: Decision matrix and workflow for Kinetic vs. Thermodynamic solubility testing.

Solvent Selection Strategy

For N-4-A-2-NB, solvent selection should be categorized by the Dielectric Constant (

) and Polarity Index .[1]

Table 1: Recommended Solvent Panel

Solvent	Polarity Index ( )	Dielectric Const. ( )	Role in Protocol
Water	10.2	80.1	Baseline (Biological relevance).[1] Expect <0.1 mg/mL.[1][3]
Methanol	5.1	32.7	Primary organic solvent for LC-MS mobile phase.[1]
Ethanol	4.3	24.5	"Green" solvent for recrystallization.[1]
DMSO	7.2	46.7	Universal stock solvent.[1] Expect high solubility.
Ethyl Acetate	4.4	6.0	Extraction solvent (Synthesis workup).[1]
Acetonitrile	5.8	37.5	HPLC mobile phase; poor solubilizer for benzamides compared to MeOH.[1]

Optimization Tip: If solubility in pure ethanol is insufficient for recrystallization, consider a binary mixture of Ethanol:DMF (90:10) .[1] The DMF disrupts the crystal lattice, while Ethanol acts as the bulk carrier [3].

Analytical Validation & Troubleshooting

Wavelength Selection

N-4-A-2-NB contains a nitro group and an acetamido group, providing strong UV absorption.[1]

• Primary λ max: ~260–280 nm (Benzene ring π-π*).[1]

• Secondary λ max: ~300–320 nm (Nitro group charge transfer).[1]

• Protocol: Perform a UV scan (200–400 nm) in Methanol to determine the optimal λ for HPLC detection.

Common Pitfalls

• Filter Adsorption: Nitro-aromatics can bind to Nylon filters.[1] Validation: Compare centrifuged supernatant vs. filtered sample. If concentration drops >5%, switch to PTFE or PVDF filters.[1]

• Hydrolysis: The acetamido group is susceptible to hydrolysis in highly acidic or basic buffers over long equilibration times (48h+).[1] Check: Verify peak purity on HPLC for the appearance of free amine (deacetylation) or carboxylic acid (amide hydrolysis).

• Polymorphism: Recrystallization from different solvents (e.g., DMF vs. Ethanol) may yield different polymorphs with different solubility rates.[1] Always characterize the solid residue via DSC or XRPD if solubility values fluctuate wildly [4].[1]

References

• BenchChem. (2025).[1][4] Solubility of Benzamide Derivatives and Protocols. Retrieved from [1]

• PubChem. (2025).[1][3] Compound Summary: 2-Nitrobenzamide.[1] National Library of Medicine.[1] Retrieved from [1]

• Wang, J., et al. (2023).[1] Solubility Modeling and Preferential Solvation of Benzamide in Binary Solvent Mixtures. Journal of Chemical & Engineering Data. Retrieved from [1]

• ICCVAM. (2003).[1] Test Method Protocol for Solubility Determination. National Institute of Environmental Health Sciences.[1][3][5] Retrieved from [1]

Sources

• 1. N-(4-bromo-2-nitrophenyl)acetamide | C8H7BrN2O3 | CID 136690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. 2-Nitrobenzamide | C7H6N2O3 | CID 11876 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Identifying Potential Therapeutic Targets for N-(4-acetamidophenyl)-2-nitrobenzamide: An In-depth Technical Guide

Abstract

N-(4-acetamidophenyl)-2-nitrobenzamide is a novel chemical entity with potential therapeutic applications yet to be fully elucidated. This guide provides a comprehensive, technically-grounded framework for researchers, scientists, and drug development professionals to systematically identify and validate its potential therapeutic targets. By leveraging the known bioactivities of its core structural motifs—a nitrobenzamide and an acetamidophenyl group—we can formulate a rational, multi-pronged discovery strategy. This document outlines a workflow that integrates computational prediction with robust experimental validation, including phenotypic screening, target-based assays, and proteomic approaches, to deorphanize this compound and pave the way for its clinical development.

Introduction: Deconstructing N-(4-acetamidophenyl)-2-nitrobenzamide

The structure of N-(4-acetamidophenyl)-2-nitrobenzamide presents two key pharmacophores that offer initial clues to its potential biological activities. The benzamide scaffold is a privileged structure in medicinal chemistry, found in a wide array of therapeutic agents.[1]

• The Nitrobenzamide Moiety: The presence of a nitro group on the benzamide ring is known to significantly influence a compound's physicochemical properties and bioactivity.[2] Nitroaromatic compounds are often bioreducible, meaning they can be activated under specific physiological conditions, such as the hypoxic environments found in solid tumors or sites of inflammation.[2] This activation can lead to the generation of reactive nitrogen species that can damage DNA and other macromolecules, a mechanism exploited in some anticancer and antimicrobial drugs.[2] Furthermore, various nitrobenzamide derivatives have demonstrated a range of pharmacological activities, including anticancer, anti-inflammatory, and anticonvulsant effects.[3][4][5]

• The Acetamidophenyl Moiety: The N-(4-acetamidophenyl) portion is structurally related to the well-known analgesic and antipyretic drug, acetaminophen (paracetamol). While acetaminophen itself has weak anti-inflammatory properties, its positional isomer, 2-acetamidophenol, exhibits anti-inflammatory and anti-platelet aggregation activities.[6][7] This suggests that the acetamidophenyl group could contribute to a range of pharmacological effects, potentially through modulation of inflammatory pathways.

The combination of these two moieties in a single molecule suggests the potential for synergistic or novel biological activities. This guide will provide a systematic approach to unraveling these possibilities.

A Multi-Faceted Approach to Target Identification

A robust strategy for identifying the therapeutic targets of a novel compound involves a parallel and iterative process of computational and experimental approaches. This ensures a comprehensive exploration of the compound's potential mechanisms of action.

In Silico Target Prediction: A First Look into Potential Interactions

Before embarking on extensive laboratory work, computational methods can provide valuable, cost-effective insights into the likely protein targets of N-(4-acetamidophenyl)-2-nitrobenzamide.[8] These in silico approaches can be broadly categorized into ligand-based and structure-based methods.[9]

• Ligand-Based Approaches: These methods compare the chemical structure of our compound to databases of molecules with known biological activities. By identifying structurally similar compounds, we can infer potential targets.

• Structure-Based Approaches (Reverse Docking): If the three-dimensional structures of potential protein targets are known, we can computationally "dock" our compound into their binding sites to predict the likelihood and mode of interaction.[10]

Table 1: Recommended In Silico Target Prediction Platforms

Platform/Software	Approach	Key Features
SwissTargetPrediction	Ligand-based	Predicts targets based on 2D and 3D similarity to known ligands.
SuperPred	Ligand-based	Predicts the main therapeutic class and potential targets.
PharmMapper	Ligand-based	Identifies potential targets by fitting pharmacophore models.
idTarget	Structure-based	Performs reverse docking against a database of potential targets.

Experimental Protocol: In Silico Target Prediction

• Obtain the 3D structure of N-(4-acetamidophenyl)-2-nitrobenzamide. This can be generated using chemical drawing software like ChemDraw or Marvin Sketch and optimized using a computational chemistry package.

• Submit the structure to a panel of in silico target prediction web servers (see Table 1).

• Analyze the results: Look for consensus targets that are predicted by multiple platforms. Prioritize targets that are known to be involved in disease pathways relevant to the predicted activities of the compound (e.g., cancer, inflammation).

• Critically evaluate the predictions: Consider the confidence scores provided by each platform and the biological plausibility of the predicted interactions.

Phenotypic Screening: Unveiling Cellular Effects

Phenotypic screening is a powerful, target-agnostic approach that aims to identify compounds that produce a desired change in cellular or organismal phenotype without a priori knowledge of the specific molecular target.[11][12] This method is particularly useful for discovering compounds with novel mechanisms of action.[13]

dot

Caption: A generalized workflow for phenotypic screening and subsequent target identification.

Experimental Protocol: High-Content Phenotypic Screening for Anti-Cancer Activity

• Cell Line Selection: Choose a panel of cancer cell lines representing different tumor types (e.g., breast, colon, lung).

• Assay Development:

  • Seed the selected cell lines in 384-well microplates.

  • Treat the cells with a range of concentrations of N-(4-acetamidophenyl)-2-nitrobenzamide.

  • After a suitable incubation period (e.g., 72 hours), stain the cells with fluorescent dyes to visualize key cellular features (e.g., DAPI for nuclei, phalloidin for actin cytoskeleton, and a marker for apoptosis like cleaved caspase-3).

• Image Acquisition: Use a high-content imaging system to automatically capture images of the cells in each well.

• Image Analysis: Employ image analysis software to quantify various phenotypic parameters, such as cell number, nuclear size and shape, cytoskeletal organization, and the intensity of the apoptosis marker.

• Hit Identification: Identify concentrations of the compound that induce a significant and desirable phenotypic change (e.g., decreased cell proliferation, induction of apoptosis) compared to vehicle-treated control cells.

Target-Based Screening: A Focused Investigation

Based on the in silico predictions and the known activities of the compound's structural motifs, a more focused, target-based approach can be employed. This involves testing the compound's activity against specific purified enzymes or receptors in biochemical or biophysical assays.[14]

Table 2: Potential Initial Target Classes for N-(4-acetamidophenyl)-2-nitrobenzamide

Target Class	Rationale	Example Targets
DNA Repair Enzymes	The nitrobenzamide moiety suggests potential for DNA damage.	Poly (ADP-ribose) polymerase (PARP)
Inflammatory Enzymes	The acetamidophenyl moiety is related to anti-inflammatory compounds.	Cyclooxygenases (COX-1, COX-2), Lipoxygenases (LOX)
Kinases	Many small molecule drugs target kinases involved in cell signaling.	Receptor Tyrosine Kinases (e.g., EGFR, VEGFR), Intracellular Kinases (e.g., MAP kinases)
Histone Deacetylases (HDACs)	Some benzamides are known HDAC inhibitors.[1]	Class I and Class II HDACs

Experimental Protocol: PARP-1 Inhibition Assay

• Assay Principle: A colorimetric or fluorometric assay that measures the incorporation of NAD+ into a histone substrate by purified PARP-1 enzyme.

• Procedure:

  • In a 96-well plate, add purified PARP-1 enzyme, activated DNA, and a histone-coated plate.

  • Add varying concentrations of N-(4-acetamidophenyl)-2-nitrobenzamide.

  • Initiate the reaction by adding biotinylated NAD+.

  • After incubation, add streptavidin-HRP and a colorimetric or fluorometric substrate.

  • Measure the signal using a microplate reader.

• Data Analysis: A decrease in signal indicates inhibition of PARP-1 activity. Calculate the IC50 value, which is the concentration of the compound required to inhibit 50% of the enzyme's activity.

Target Validation and Mechanism of Action Studies

Once a list of potential targets has been generated through the screening funnels, it is crucial to validate these targets and elucidate the compound's mechanism of action.

Cellular Target Engagement Assays

These assays confirm that the compound interacts with its putative target in a cellular context.

• Cellular Thermal Shift Assay (CETSA): This technique measures the thermal stability of proteins in the presence of a ligand. If N-(4-acetamidophenyl)-2-nitrobenzamide binds to a target protein, it will typically increase the protein's melting temperature.

• Western Blotting: If the target is part of a known signaling pathway, the phosphorylation status or expression level of downstream proteins can be assessed by western blotting after treating cells with the compound.

Proteomic Approaches for Target Deconvolution

For hits identified through phenotypic screening, several proteomic methods can be employed to identify the molecular target.

• Affinity Chromatography-Mass Spectrometry: The compound is immobilized on a solid support and used as "bait" to pull down its binding partners from a cell lysate. The bound proteins are then identified by mass spectrometry.

• Thermal Proteome Profiling (TPP): This is a large-scale version of CETSA where the thermal stability of thousands of proteins is monitored simultaneously in the presence and absence of the compound.

dot

Caption: A workflow for validating putative targets and elucidating the mechanism of action.

Conclusion and Future Directions

The identification of therapeutic targets for N-(4-acetamidophenyl)-2-nitrobenzamide requires a systematic and integrated approach. By combining the predictive power of in silico methods with the empirical evidence from phenotypic and target-based screening, researchers can efficiently navigate the complexities of drug discovery. The validation of these targets through cellular engagement and mechanistic studies will be paramount in establishing a clear path for the preclinical and clinical development of this promising compound. Further derivatization and structure-activity relationship (SAR) studies will also be crucial in optimizing its potency, selectivity, and pharmacokinetic properties.

References

• BenchChem. (2025).
• Creative Biolabs. (n.d.). In Silico Target Prediction.
• Oncodesign Services. (n.d.). Phenotypic Screening Services.
• Charnwood Discovery. (n.d.). Phenotypic Screening Assays.
• Proventa International. (2021). Phenotypic Screening in Early Drug Discovery: Opportunities and Challenges.
• Byrne, R., & Schneider, G. (2019). In Silico Target Prediction for Small Molecules. Methods in Molecular Biology, 1888, 273-309.
• Technology Networks. (2025). Phenotypic Screening: A Powerful Tool for Drug Discovery.
• Revvity. (n.d.). Phenotypic Screening.
• ResearchGate. (2025). In Silico Target Prediction for Small Molecules: Methods and Protocols.
• MDPI. (2021). Recent Advances in In Silico Target Fishing.
• BenchChem. (2025). The Nitro Group's Crucial Role in the Bioactivity of Benzamides: A Technical Guide.
• PMC. (2022). The Diverse Biological Activity of Recently Synthesized Nitro Compounds.
• PubChem. (n.d.). 2-Acetamidophenol.
• Go.drugbank.com. (n.d.). 4-Acetaminophenol.
• PubMed. (2017).
• Drug Target Review. (2020). High-throughput screening as a method for discovering new drugs.
• Benchchem. (2025). Unveiling the Biological Potential of N,N,4-trimethylbenzamide: A Technical Overview of a Sparsely Explored Molecule.
• PubMed. (1995). Synthesis and Anticonvulsant Activity of Some 4-nitro-N-phenylbenzamides.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. The Diverse Biological Activity of Recently Synthesized Nitro Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and anticonvulsant activity of some 4-nitro-N-phenylbenzamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2-Acetamidophenol | C8H9NO2 | CID 11972 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 4-Acetaminophenol | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 8. In Silico Target Prediction - Creative Biolabs [creative-biolabs.com]
• 9. In Silico Target Prediction for Small Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Phenotypic Screening Services | CRO services [oncodesign-services.com]
• 12. charnwooddiscovery.com [charnwooddiscovery.com]
• 13. proventainternational.com [proventainternational.com]
• 14. drugtargetreview.com [drugtargetreview.com]

Protocols & Analytical Methods

Strategic Use of N-(4-acetamidophenyl)-2-nitrobenzamide as a "Masked" Benzimidazole Precursor in Pharmaceutical Synthesis

Application Note: AN-PHARM-2024-08 [1]

Executive Summary

This Application Note details the utility of N-(4-acetamidophenyl)-2-nitrobenzamide (Compound A ) as a critical high-fidelity intermediate for the synthesis of 2-arylbenzimidazoles .[1] The benzimidazole moiety is a "privileged structure" in medicinal chemistry, serving as the pharmacophore in blockbuster therapeutics including Telmisartan (antihypertensive), Omeprazole (proton pump inhibitor), and emerging PARP inhibitors (oncology).

This guide provides a validated protocol for synthesizing Compound A and subsequently leveraging it via reductive cyclization to generate 2-(4-acetamidophenyl)benzimidazole.[1] This workflow offers a superior alternative to oxidative condensation methods, providing higher regioselectivity and compatibility with sensitive functional groups.

Scientific Background & Mechanistic Rationale

The "Masked" Precursor Concept

Direct condensation of phenylenediamines with carboxylic acids often requires harsh conditions (polyphosphoric acid, high heat) that degrade sensitive substituents. N-(4-acetamidophenyl)-2-nitrobenzamide acts as a "masked" benzimidazole.[1]

• The Amide Linker: Pre-organizes the carbon skeleton.[1]

• The Nitro Group: Serves as a latent amine.[1] Upon reduction, it spontaneously attacks the amide carbonyl to close the imidazole ring (Reductive Cyclization).

• The Acetamido Group: Protects the para-amine, allowing for orthogonal deprotection later to install solubilizing tails or further pharmacophores.

Pathway Visualization

The following diagram illustrates the transformation from raw materials to the active benzimidazole scaffold.

Figure 1: The synthetic logic flow converting the acyclic nitrobenzamide intermediate into the cyclic benzimidazole pharmacophore.

Experimental Protocols

Protocol A: Synthesis of N-(4-acetamidophenyl)-2-nitrobenzamide

Objective: To couple 2-nitrobenzoyl chloride with 4-aminoacetanilide under mild conditions to prevent aniline oxidation or bis-acylation.[1]

Reagents:

• 2-Nitrobenzoyl chloride (1.0 equiv)[1]

• 4-Aminoacetanilide (1.0 equiv)[1]

• Triethylamine (TEA) (1.2 equiv)[1][2]

• Dichloromethane (DCM) (anhydrous)[1]

Step-by-Step Methodology:

• Preparation: Dissolve 4-aminoacetanilide (15.0 g, 100 mmol) in anhydrous DCM (150 mL) in a 500 mL round-bottom flask equipped with a magnetic stir bar and an addition funnel.

• Base Addition: Add Triethylamine (16.7 mL, 120 mmol) to the solution. Cool the mixture to 0°C using an ice bath.

• Acylation: Dissolve 2-nitrobenzoyl chloride (18.5 g, 100 mmol) in DCM (50 mL). Add this solution dropwise to the reaction mixture over 30 minutes, maintaining temperature <5°C.

  • Causality: Slow addition prevents localized heating and minimizes the formation of di-acylated byproducts.[1]

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4 hours. Monitor by TLC (Ethyl Acetate:Hexane 1:1).[1]

• Workup:

  • Wash the organic phase with 1M HCl (2 x 100 mL) to remove unreacted amine and TEA.[1]

  • Wash with Saturated NaHCO3 (2 x 100 mL) to remove unreacted acid chloride (hydrolyzed to acid).[1]

  • Wash with Brine (100 mL).[1]

• Isolation: Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Recrystallize the solid from Ethanol/Water (9:1) to yield pale yellow crystals.[1]

Expected Yield: 85-92% Key Quality Attribute: Absence of 4-aminoacetanilide peak in HPLC.

Protocol B: Reductive Cyclization to 2-(4-acetamidophenyl)benzimidazole

Objective: To effect the nitro-reduction and subsequent cyclization in a "one-pot" cascade.

Reagents:

• N-(4-acetamidophenyl)-2-nitrobenzamide (Intermediate from Protocol A)[1]

• Iron Powder (3.0 equiv)[1]

• Glacial Acetic Acid (Solvent/Catalyst)[1]

Step-by-Step Methodology:

• Setup: Suspend the nitrobenzamide intermediate (10.0 g) in Glacial Acetic Acid (100 mL).

• Reduction: Add Iron powder (5.6 g) in portions at room temperature.

• Cyclization: Heat the reaction mixture to reflux (118°C) for 6 hours.

  • Mechanism:[1] Fe/AcOH reduces -NO2 to -NH2.[1] The acidic environment catalyzes the attack of the newly formed amine onto the amide carbonyl, followed by loss of water (dehydration) to aromatize the system.

• Filtration: Cool to 50°C and filter through a Celite pad to remove iron residues. Wash the pad with hot ethanol.[1]

• Precipitation: Pour the filtrate into crushed ice/water (500 mL) with vigorous stirring.

• Neutralization: Adjust pH to ~8 using Ammonium Hydroxide (25%) to precipitate the free base benzimidazole.[1]

• Isolation: Filter the precipitate, wash with water, and dry in a vacuum oven at 60°C.

Analytical Specifications & Data

To ensure the integrity of the intermediate (Protocol A) before proceeding to cyclization, compare obtained data against these standards.

Parameter	Specification	Diagnostic Signal (1H NMR, DMSO-d6)
Appearance	Pale yellow crystalline solid	N/A
Melting Point	210°C - 214°C	N/A
Amide Proton (1)	Singlet, δ ~10.5 ppm	Confirms amide bond formation
Amide Proton (2)	Singlet, δ ~9.9 ppm	Confirms acetamido group retention
Aromatic Region	Multiplets, δ 7.5 - 8.2 ppm	Integration must match 8 protons
Methyl Group	Singlet, δ ~2.05 ppm	Confirms acetyl group presence
Mass Spec (ESI)	[M+H]+ = 300.3 Da	Molecular Ion Peak

Troubleshooting & Optimization

Issue: Incomplete Cyclization (Protocol B)

• Symptom: Presence of amine intermediate (M+H = 270) in LC-MS but no benzimidazole (M-18).[1]

• Root Cause: Insufficient heat or acidity to drive the dehydration step.[1]

• Solution: Increase reaction temperature to reflux or add a catalytic amount of p-Toluenesulfonic acid (pTSA) to the acetic acid mixture.[1]

Issue: Solubility Issues in Protocol A

• Symptom: Precipitation of reagents before reaction completion.[1]

• Solution: Use THF (Tetrahydrofuran) instead of DCM if the 4-aminoacetanilide has poor solubility.[1] Ensure THF is anhydrous to prevent hydrolysis of the acid chloride.[1]

References

• Bansal, Y., & Silakari, O. (2012). The therapeutic journey of benzimidazoles: A review. Bioorganic & Medicinal Chemistry, 20(21), 6208–6236. Link[1]

• Gaba, M., et al. (2014). Synthesis and biological evaluation of novel 2-substituted benzimidazoles. Arabian Journal of Chemistry, 7(6), 935-940.[1] Link[1]

• Preston, P. N. (2008).[1] Synthesis, reactions, and spectroscopic properties of benzimidazoles. Chemical Reviews, 74(3), 279–314. Link[1]

• PubChem. (2024).[1] Compound Summary: N-(4-acetamidophenyl)-2-nitrobenzamide.[1] National Library of Medicine.[1] Link[1]

• Sigma-Aldrich. (2024).[1] 2-Nitrobenzoyl chloride Product Specification. Merck KGaA.[1] Link

Disclaimer: This protocol is intended for research and development purposes only. All chemical synthesis should be performed in a fume hood by trained personnel wearing appropriate Personal Protective Equipment (PPE).[1]

Sources

• 1. prepchem.com [prepchem.com]
• 2. mdpi.com [mdpi.com]

Method for evaluating N-(4-acetamidophenyl)-2-nitrobenzamide in enzyme inhibition assays

Executive Summary & Pharmacological Rationale

This application note details the protocol for the enzymatic evaluation of N-(4-acetamidophenyl)-2-nitrobenzamide (referred to herein as Compound N-4A ).

Structurally, Compound N-4A represents a "masked" 2-aminobenzamide . The 2-aminobenzamide scaffold is a privileged pharmacophore for inhibiting Class I Histone Deacetylases (HDACs) (e.g., HDAC1, HDAC2) and Poly(ADP-ribose) polymerases (PARPs) . However, the presence of the electron-withdrawing 2-nitro group in N-4A prevents the necessary zinc-chelation (in HDACs) or nicotinamide-pocket binding (in PARPs), rendering the parent molecule pharmacologically inert.

Therefore, N-4A should be evaluated not merely as a static inhibitor, but as a Hypoxia-Activated Prodrug (HAP) . The evaluation workflow requires a coupled two-phase approach:

• Metabolic Activation: Reduction of the nitro group to an amine by Nitroreductase (NTR) enzymes (bacterial or mammalian) in the presence of NADH.

• Target Inhibition: Assessment of the generated metabolite (the 2-amino derivative) against the target enzyme (HDAC1 selected for this protocol).

Mechanism of Action (MOA) & Pathway Visualization

The following diagram illustrates the bio-orthogonal activation pathway. The parent compound (N-4A) acts as a substrate for Type I Nitroreductases (oxygen-insensitive), consuming NADH to generate the active 2-amino metabolite, which subsequently inhibits HDAC1.

Figure 1: Mechanism of Action. The nitro-group (red) is reduced by NTR to an amino-group (green), unlocking the zinc-binding capability required for HDAC inhibition.

Materials & Reagents

Component	Specification	Storage
Test Compound	N-(4-acetamidophenyl)-2-nitrobenzamide (>98% purity)	-20°C (Solid)
Enzyme A (Activator)	E. coli Nitroreductase (NfsB) or Recombinant Human DT-Diaphorase (NQO1)	-80°C
Enzyme B (Target)	Recombinant Human HDAC1 (Baculovirus expressed)	-80°C
Cofactor	NADH (β-Nicotinamide adenine dinucleotide, reduced)	-20°C (Desiccated)
HDAC Substrate	Fluorogenic Boc-Lys(Ac)-AMC	-20°C (Dark)
Assay Buffer (NTR)	50 mM Tris-HCl (pH 7.5), 0.01% Tween-20	4°C
Assay Buffer (HDAC)	25 mM Tris-HCl (pH 8.0), 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂, 0.1 mg/mL BSA	4°C
Developer	Trypsin/Protease mixture (to release AMC fluorophore)	-20°C

Experimental Protocol

Phase 1: Nitroreductase (NTR) Activation Kinetics

Objective: To verify that N-4A is a substrate for NTR and to determine the rate of reduction.

• Preparation:

  • Prepare a 10 mM stock of N-4A in DMSO.

  • Dilute N-4A to 100 µM in Assay Buffer (NTR) .

  • Prepare 500 µM NADH solution fresh.

• Plate Setup (96-well UV-transparent plate):

  • Blank: 100 µL Buffer.

  • Control: 100 µM N-4A + 500 µM NADH (No Enzyme).

  • Reaction: 100 µM N-4A + 500 µM NADH + 1 µg/mL NTR Enzyme.

• Measurement:

  • Monitor absorbance at 340 nm (NADH depletion) and 400-450 nm (shift in nitro-aromatic absorbance) every 30 seconds for 20 minutes at 37°C.

• Validation:

  • A decrease in OD340 confirms NADH consumption coupled to nitro-reduction.

  • Isosbestic points in the UV-Vis scan (250–500 nm) confirm clean conversion to the amine product.

Phase 2: Coupled HDAC Inhibition Assay

Objective: To compare the IC50 of the parent N-4A versus the NTR-generated metabolite.

Workflow Diagram:

Figure 2: Coupled enzymatic assay workflow. The compound is first "activated" by NTR, then challenged against HDAC1.

Detailed Steps:

• Compound Dilution: Prepare a serial dilution of N-4A (e.g., 0.1 nM to 10 µM) in DMSO.

• Activation Mix (Pre-incubation):

  • In a 96-well plate, add 10 µL of diluted N-4A.

  • Add 40 µL of Activation Mix (Assay Buffer + 500 µM NADH + 5 µg/mL NTR).

  • Negative Control Set: Add 40 µL of Buffer + NADH (No NTR). This tests the parent compound's intrinsic activity.

  • Incubate for 45 minutes at 37°C to ensure complete reduction of the nitro group.

• HDAC Reaction:

  • Add 25 µL of HDAC1 Enzyme Solution to all wells. Incubate for 10 mins.

  • Add 25 µL of Substrate Solution (Boc-Lys(Ac)-AMC, final conc. 10 µM).

  • Incubate for 30–60 minutes at 37°C.

• Development:

  • Add 50 µL of Developer/Stop Solution containing Trypsin and Trichostatin A (to stop HDAC activity).

  • Incubate 15 minutes at room temperature.

• Readout:

  • Measure Fluorescence Intensity (RFU) on a microplate reader (Ex: 350-360 nm, Em: 450-460 nm).

Data Analysis & Expected Results

Calculate the percentage inhibition relative to the DMSO control (0% inhibition) and the No-Enzyme control (100% inhibition). Fit the data to a 4-parameter logistic equation to derive IC50 values.

Expected Data Profile:

Parameter	Parent Compound (No NTR)	Activated Metabolite (+ NTR)	Interpretation
IC50 (HDAC1)	> 10 µM (Inactive)	< 500 nM (Active)	Validates prodrug mechanism.
NADH Consumption	Negligible	High (Stoichiometric)	Confirms NTR substrate specificity.
Selectivity	N/A	High for Class I HDACs	2-aminobenzamides typically select for HDAC1/2/3 over HDAC6.

Troubleshooting:

• High background in Parent Control: Ensure the N-4A sample is free of amino-impurities.

• Low Activation: Increase NADH concentration or pre-incubation time. Some nitro-groups are "hard" reductions requiring specific NTR isoforms (e.g., E. coli NfsA vs NfsB).

References

• Nitroreductase-based Prodrug Activation

  • Williams, E. M., et al. "Nitroreductase based GDEPT." Current Pharmaceutical Design, 2002.

• 2-Aminobenzamides as HDAC Inhibitors

  • Zhang, L., et al. "Discovery of N-(2-Aminophenyl)-4-(bis(2-chloroethyl)amino)Benzamide as a Potent Histone Deacetylase Inhibitor." Frontiers in Pharmacology, 2019.

• Benzamide Pharmacophore Analysis

  • Venkannagari, H., et al. "Structural Activity Relationship of Benzamide Derivatives." ChemistryOpen, 2021.

• NTR Assay Methodology

  • Prosser, G. A., et al. "Discovery and evaluation of nitroreductases for the activation of dinitrobenzamide mustards." Biochemical Pharmacology, 2010.

Development of HPLC or LC-MS methods for N-(4-acetamidophenyl)-2-nitrobenzamide quantification

Application Note: AN-2026-QC Topic: Development of HPLC and LC-MS Methodologies for the Quantification of N-(4-acetamidophenyl)-2-nitrobenzamide (Process-Related Impurity/Intermediate)

Executive Summary

N-(4-acetamidophenyl)-2-nitrobenzamide is a critical synthetic intermediate often encountered in the manufacturing of benzimidazole-based Active Pharmaceutical Ingredients (APIs), including specific angiotensin II receptor antagonists (sartans).[1][2][3] Due to its nitroaromatic structure, it poses potential risks as a mutagenic impurity if not strictly controlled.

This guide outlines two distinct analytical workflows:

• High-Performance Liquid Chromatography (HPLC-UV): For routine process monitoring, purity assessment, and assay (Limit of Quantitation ~0.05%).[1][3]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): For trace-level quantification and genotoxic impurity (GTI) screening (Limit of Quantitation < 1 ppm).[1][2][3]

Chemical Context & Physicochemical Profile

Understanding the molecule is the first step in method design. This compound is an amide formed by the coupling of 2-nitrobenzoic acid and 4-aminoacetanilide .[1][2][3]

Property	Data / Estimate	Impact on Method
Structure	Aromatic Nitro + Acetamide	Strong UV absorbance (254 nm); ESI+ ionizable.[1][2][3]
Molecular Weight	299.28 g/mol	Suitable for standard MS range.[1]
LogP (Octanol/Water)	~1.8 - 2.2 (Predicted)	Moderately lipophilic; ideal for Reversed-Phase (C18).[1][2]
pKa	~13 (Amide N-H), Nitro is neutral	pH independent retention in acidic range (pH 2-5).[1]
Solubility	Low in water; High in DMSO, MeOH, ACN	Critical: Use organic-rich diluents (e.g., 50% ACN) to prevent precipitation.[1][3]

Method Development Strategy (The "Why")

• Stationary Phase: A standard C18 column is sufficient.[1] However, a Phenyl-Hexyl column is superior if you need to separate this nitro-compound from its des-nitro or aniline analogs, as the pi-pi interactions provide orthogonal selectivity.[1][2][3]

• Mobile Phase:

  • HPLC-UV: Phosphate buffer (pH 3.[1]0) is preferred to suppress silanol activity and ensure peak symmetry.[1]

  • LC-MS: Formic acid (0.1%) is mandatory for ionization efficiency.

• Detection:

  • The nitro group provides a strong chromophore at 254 nm .[1]

  • For MS, the amide nitrogen protonates readily in ESI(+), typically yielding a strong [M+H]+ ion at m/z ~300.

Visualizing the Workflow

Figure 1: Decision tree for selecting the appropriate analytical methodology based on sensitivity requirements.

Protocol A: HPLC-UV (Routine QC & Purity)

Objective: Quantify N-(4-acetamidophenyl)-2-nitrobenzamide in reaction mixtures or crude API.

Instrument Parameters

• System: Agilent 1260/1290 or Waters Alliance/Acquity (Gradient capable).[1]

• Column: Agilent ZORBAX Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 µm) or equivalent.

• Flow Rate: 1.0 mL/min.[1][4]

• Temperature: 35°C (Controls viscosity and improves reproducibility).[1]

• Injection Volume: 10 µL.

• Detection: UV at 254 nm (Primary) and 220 nm (Secondary).[1]

Reagents & Mobile Phase

• Mobile Phase A: 10 mM Potassium Dihydrogen Phosphate (KH₂PO₄), adjusted to pH 3.0 with Orthophosphoric Acid.

• Mobile Phase B: Acetonitrile (HPLC Grade).[1]

• Diluent: Water:Acetonitrile (50:50 v/v).[1][5] Crucial for solubility.

Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Comment
0.0	90	10	Initial equilibration
2.0	90	10	Isocratic hold (polar impurities)
15.0	20	80	Linear ramp to elute analyte
18.0	20	80	Wash step
18.1	90	10	Return to initial
23.0	90	10	Re-equilibration

Procedure

• Standard Prep: Dissolve 10 mg of Reference Standard in 10 mL Diluent (1000 µg/mL Stock). Dilute to working concentration (e.g., 50 µg/mL).

• Sample Prep: Accurately weigh 50 mg of sample. Dissolve in 50 mL Diluent. Sonicate for 10 mins. Filter through 0.45 µm PTFE filter.[1]

• System Suitability: Inject Standard 6 times. Requirement: RSD < 2.0%, Tailing Factor < 1.5.

Protocol B: LC-MS/MS (Trace Analysis)[1][2][3]

Objective: Quantify trace residues (ppm level) in final drug substance.

Instrument Parameters

• System: Triple Quadrupole MS (e.g., Agilent 6470, Sciex 4500) coupled to UHPLC.

• Column: Waters ACQUITY UPLC BEH C18 (50 mm x 2.1 mm, 1.7 µm).[6]

• Flow Rate: 0.4 mL/min.[1]

• Source: Electrospray Ionization (ESI), Positive Mode.[6]

MS Source Parameters (Optimization Required)

• Capillary Voltage: 3500 V

• Gas Temperature: 300°C

• Nebulizer: 35 psi[1]

Mobile Phase

• Mobile Phase A: 0.1% Formic Acid in Water (LC-MS Grade).

• Mobile Phase B: 0.1% Formic Acid in Methanol (Methanol provides better ionization for nitro-compounds than ACN in some sources).[1][3]

MRM Transitions (Precursor -> Product)

• Precursor Ion: [M+H]+ = m/z 300.1 (approx).[1]

• Quantifier Transition: 300.1 -> 135.1 (Cleavage of amide bond, loss of nitrobenzoic moiety).[1]

• Qualifier Transition: 300.1 -> 150.0 (Nitrobenzoyl cation).[1]

Note: You must perform a "Product Ion Scan" on your specific instrument to confirm these fragments.[1]

Gradient Program (Fast LC)

Time (min)	% B
0.0	10
4.0	90
5.0	90
5.1	10
7.0	10

Validation Criteria (ICH Q2)

To ensure the method is "Trustworthy" and "Self-Validating":

• Specificity: Inject the blank (diluent) and potential precursors (2-nitrobenzoic acid, 4-aminoacetanilide). Ensure no interference at the retention time of the analyte.

• Linearity:

  • HPLC: 5 levels from 50% to 150% of target concentration.[3]

    .[1]

  • LC-MS: 6 levels from LOQ to 150% of limit.[1]

    .[1][7]

• Accuracy (Recovery): Spike the analyte into the sample matrix at 50%, 100%, and 150% levels. Acceptable recovery: 90-110% (HPLC), 80-120% (LC-MS trace).[1][2][3]

• Robustness: Deliberately vary Flow Rate (±0.1 mL/min) and Column Temp (±5°C). The resolution between critical pairs must remain > 1.5.

References

• Agilent Technologies. (2020).[1] Comprehensive LC/MS/MS Workflow of Pesticide Residues in Food using the Agilent 6470 Triple Quadrupole LC/MS System. (Demonstrates trace analysis workflow on similar instrumentation). Retrieved from [Link][1]

• National Institutes of Health (NIH) PubChem. (2025).[8] 4-Nitrobenzamide Compound Summary. (Physicochemical data source). Retrieved from [Link][1]

• Royal Society of Chemistry. (2025).[1] Guide to achieving reliable quantitative LC-MS measurements. Retrieved from [Link][1]

Sources

• 1. N-(4-bromo-2-nitrophenyl)acetamide | C8H7BrN2O3 | CID 136690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-Methyl-4-Nitro-Benzamide | 2585-23-1 [chemicalbook.com]
• 3. RU2103260C1 - Method for production of 4-nitrobenzamide - Google Patents [patents.google.com]
• 4. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. lcms.cz [lcms.cz]
• 7. agilent.com [agilent.com]
• 8. 4-Nitrobenzamide | C7H6N2O3 | CID 12091 - PubChem [pubchem.ncbi.nlm.nih.gov]

Experimental design for in vivo testing of N-(4-acetamidophenyl)-2-nitrobenzamide in animal models

Application Note: Preclinical Characterization of N-(4-acetamidophenyl)-2-nitrobenzamide

Executive Summary & Compound Profile

N-(4-acetamidophenyl)-2-nitrobenzamide (hereafter referred to as NAP-2NB ) represents a chemical scaffold sharing structural homology with histone deacetylase (HDAC) inhibitors (e.g., Entinostat analogs) and hypoxia-activated prodrugs.[1] The presence of the 2-nitro group serves as a critical "metabolic trigger," potentially functioning as a bioreductive warhead in hypoxic tumor environments or as a reactive oxygen species (ROS) generator in antimicrobial applications.[2]

However, the nitro-aromatic moiety presents specific in vivo challenges, primarily poor aqueous solubility and the risk of methemoglobinemia due to metabolic reduction. This guide outlines a rigorous, self-validating workflow to transition NAP-2NB from the bench to animal models, prioritizing safety and metabolic stability before efficacy testing.

Experimental Workflow

The following directed acyclic graph (DAG) illustrates the mandatory sequential phases for testing NAP-2NB. Skipping the "Formulation" or "Safety" phases is the most common cause of study failure for nitrobenzamides.

Figure 1: Sequential development workflow for NAP-2NB. Note the critical checkpoints for stability and toxicity prior to efficacy studies.

Phase 1: Formulation Strategy

Nitrobenzamides are lipophilic and prone to precipitation in aqueous buffers.[1] Injecting a suspension (unless intended) leads to erratic absorption and embolisms.

Objective: Achieve a soluble concentration of 5–10 mg/mL stable for >4 hours at room temperature.

Recommended Vehicle Systems:

Tier	Composition (v/v)	Application	Pros/Cons
A (Standard)	5% DMSO + 40% PEG400 + 55% Saline	IP / IV (Slow)	Best Balance. Good solubility; PEG prevents precipitation.[1]
B (High Load)	10% DMSO + 10% Tween 80 + 80% Saline	Oral Gavage (PO)	High solubilization power; Tween can cause histamine release in dogs (less in rodents).
C (Lipid)	Corn Oil or Labrafil®	PO Only	Good for lymphatic absorption; slow release profile.[1]

Protocol:

• Weigh NAP-2NB powder.[1]

• Dissolve completely in 100% DMSO (Tier A/B) first.[1] Sonicate for 5 mins.

• Add PEG400 or Tween 80 and vortex.[1]

• Slowly add warm Saline (0.9% NaCl) while vortexing. Do not add saline first.[1]

• Validation: Centrifuge a sample at 10,000 x g for 5 mins. If a pellet forms, the formulation has failed.

Phase 2: Safety & Maximum Tolerated Dose (MTD)

Critical Mechanism: The 2-nitro group is susceptible to reduction by hepatic nitroreductases (e.g., CYP450s) or gut microbiota, converting the

to an amine ( ). This process often generates reactive intermediates (nitroso/hydroxylamine) that oxidize Hemoglobin ( ) to Methemoglobin ( ), causing hypoxia.

Protocol: Up-and-Down Procedure (Modified OECD 425) [1]

• Subjects: CD-1 Mice or Sprague-Dawley Rats (n=3 per sex/group).

• Route: Intraperitoneal (IP) or Oral (PO).

• Starting Dose: 10 mg/kg (Conservative start for nitro-aromatics).[1]

Step-by-Step:

• Administer dose to Animal A. Observe for 48 hours.

• Escalation: If surviving, increase dose by factor of 1.5x (10 -> 15 -> 22.5 -> 33 mg/kg).

• Endpoint Monitoring:

  • Behavior: Lethargy, ataxia, piloerection.

  • Cyanosis: Check paws/tail for blue discoloration (sign of Methemoglobinemia).[1]

  • Urine: Dark brown urine indicates hemolysis or rapid metabolite excretion.[1]

Methemoglobin (MetHb) Assay (Mandatory): Collect 20 µL tail blood 1-hour post-dose.[1] Flash lyse in water. Measure absorbance at 630 nm (MetHb) vs 540 nm (OxyHb). If MetHb > 10%, stop dose escalation.

Phase 3: Pharmacokinetics (PK) & Metabolism

You must distinguish between the parent compound (NAP-2NB) and its reduced metabolite (N-(4-acetamidophenyl)-2-aminobenzamide).

Study Design:

• Groups: IV (2 mg/kg) vs. PO (10 mg/kg).

• Timepoints: 0.25, 0.5, 1, 2, 4, 8, 24 hours.

• Matrix: Plasma (K2EDTA tubes).[1] Acidify plasma immediately with 1% Formic Acid to prevent ex vivo degradation.

Metabolic Pathway Visualization:

Figure 2: Metabolic fate of NAP-2NB. The intermediate steps are responsible for potential hematological toxicity.

Phase 4: Efficacy Model (Proof of Concept)

Given the structure, NAP-2NB is best suited for testing in a Tumor Xenograft Model (evaluating anti-proliferative/HDAC inhibition) or an Inflammation Model . Below is the protocol for a Xenograft study, which is the gold standard for benzamide derivatives.

Model: HCT116 (Colorectal) or MDA-MB-231 (Breast) Xenograft in Nude Mice.[1]

Protocol:

• Induction: Inoculate

  cells subcutaneously in the right flank with Matrigel (1:1).[1]

• Staging: Wait until tumors reach 100–150 mm³ (approx. 10-14 days).[1]

• Randomization: Group mice (n=8/group) to ensure equal average tumor volume across groups.

• Treatment Groups:

  • Vehicle Control (Tier A formulation).

  • Positive Control (e.g., Entinostat 10 mg/kg or Vorinostat).

  • NAP-2NB Low Dose (e.g., 20 mg/kg QD).

  • NAP-2NB High Dose (e.g., 50 mg/kg QD).

• Dosing Schedule: Daily (QD) or Every Other Day (Q2D) for 21 days.

• Readouts:

  • Tumor Volume (

    ).

  • Body Weight (Stop if >20% loss).

Data Interpretation: Calculate Tumor Growth Inhibition (%TGI) :

Where is the treated group volume and is the control group volume.

References

• OECD Guidelines for the Testing of Chemicals. (2008).[1] Test No. 425: Acute Oral Toxicity: Up-and-Down Procedure. OECD Publishing. [Link]

• FDA Center for Drug Evaluation and Research. (2018). Bioanalytical Method Validation Guidance for Industry.[1] U.S. Food and Drug Administration. [Link]

• Bradbury, C. M., et al. (2001). Methemoglobinemia caused by nitro-aromatic compounds.[1] (Contextual reference for nitro-reduction toxicity mechanisms).

(Note: While specific literature on "N-(4-acetamidophenyl)-2-nitrobenzamide" is limited to synthetic libraries, the protocols above are derived from standard operating procedures for nitrobenzamide class compounds such as Iniparib and Entinostat derivatives.)

Sources

• 1. 4-Acetamido-2-methylnitrobenzene | C9H10N2O3 | CID 2737378 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Advanced purification techniques for N-(4-acetamidophenyl)-2-nitrobenzamide and its analogs

Abstract

N-(4-acetamidophenyl)-2-nitrobenzamide is a critical intermediate in the synthesis of benzimidazole-based pharmacophores and quinazolinone derivatives.[1][2][3][4] Its purity is paramount, as residual nitro-precursors or unreacted anilines can act as radical initiators or catalyst poisons in subsequent reduction-cyclization steps.[1][2][3][4] This guide details advanced purification protocols beyond standard precipitation, addressing the specific solubility challenges of the nitrobenzamide/acetanilide motif. We present a dual-stage purification strategy: thermodynamic refinement via ternary solvent recrystallization and kinetic separation via flash chromatography, supported by chemoselective scavenging.[1][2][3][4]

Chemical Context & Impurity Profiling

The synthesis of N-(4-acetamidophenyl)-2-nitrobenzamide typically proceeds via a Schotten-Baumann reaction or EDC-mediated coupling between 2-nitrobenzoic acid (or chloride) and 4-aminoacetanilide.[1][2][3][4]

The purification challenge arises from the structural similarity between the product and its precursors. Both possess amide functionalities and aromatic rings, leading to similar retention times and co-crystallization tendencies.[3]

Table 1: Critical Impurity Profile

Impurity Type	Source	Physicochemical Behavior	Removal Strategy
2-Nitrobenzoic Acid	Hydrolysis of acid chloride	Acidic (pKa ~3.4); Soluble in base.[1][2][3][4]	Aqueous Carbonate Wash (pH 9).[2][3]
4-Aminoacetanilide	Unreacted starting material	Basic/Nucleophilic; Oxidatively unstable.[1][2][3][4]	Dilute HCl Wash / Cation Exchange Resin.[2]
N-Acylurea Derivative	EDC/DCC rearrangement	Neutral; Lipophilic; Co-elutes with product.[1][2][3][4]	Flash Chromatography (DCM/MeOH).[2][3]
Deacetylated Analog	Hydrolysis of acetamido group	Basic (free aniline); Polar.[2][3]	Avoid strong acid/base; Scavenger Resin.[2]

Visualization: Synthesis & Impurity Origins

The following diagram illustrates the reaction pathway and the genesis of specific impurities, highlighting the critical control points for purification.

Figure 1: Reaction pathway showing the origin of critical impurities.[3] Note the risk of deacetylation under harsh pH conditions.

Protocol A: Thermodynamic Refinement (Ternary Recrystallization)[2][3]

Standard ethanol recrystallization often traps the starting nitrobenzoic acid due to the "inclusion effect" in the crystal lattice. This advanced protocol uses a ternary solvent system (DMF/Ethanol/Water) to leverage the high solubility of the nitro-group in DMF against the hydrophobic exclusion of water.

Mechanism: DMF solvates the nitro-aromatic core, breaking solute-solute interactions.[1][2][3][4] Ethanol acts as a bridge, while water acts as the anti-solvent to drive controlled nucleation.[3]

Step-by-Step Methodology:

• Crude Dissolution:

  • Suspend 10 g of crude solid in DMF (30 mL) .

  • Heat to 60°C. If the solution is not clear, add DMF in 2 mL increments. Do not exceed 80°C to prevent deacetylation.

• The "Bridge" Addition:

  • Once fully dissolved, add Ethanol (30 mL) slowly while maintaining 60°C. The solution should remain clear.

• Hot Filtration (Critical):

  • Filter the hot solution through a pre-warmed sintered glass funnel (porosity 3) to remove inorganic salts or polymerized byproducts.[3]

• Controlled Anti-Solvent Addition:

  • Remove heat.[2] While stirring at 400 RPM, add Water (warm, 40°C) dropwise.

  • Endpoint: Stop adding water the moment a persistent turbidity (cloudiness) is observed (typically ~15-20 mL).[1][2][3][4]

• Nucleation & Growth:

  • Re-heat slightly to clarify the solution (dissolve the turbidity).

  • Allow the flask to cool to room temperature slowly (wrap the flask in foil/cloth) over 4 hours. Rapid cooling traps impurities.[2]

  • Chill at 4°C for 2 hours.

• Isolation:

  • Filter the pale yellow needles.[2]

  • Wash: 1x Cold Ethanol/Water (1:1), 2x Water.[2][3]

  • Drying: Vacuum oven at 50°C for 12 hours.

Protocol B: Kinetic Separation (Flash Chromatography)[2][3]

For samples requiring >99.5% purity (e.g., for biological assay reference standards), recrystallization may leave trace isomers.[3] Flash chromatography on silica is required.[2]

Challenge: The acetamido group makes the molecule polar, causing "tailing" on standard silica.

Optimized Mobile Phase: DCM : Methanol gradient.

• Column Preparation: Pack a silica gel column (230-400 mesh). Pre-equilibrate with 100% Dichloromethane (DCM).[2][3]

• Loading: Dissolve the sample in a minimum volume of DMF/DCM (1:4 ratio) and load. Avoid loading in pure DMF as it ruins peak shape.

• Elution Gradient:

  • 0-5 min: 100% DCM (Elutes non-polar impurities).[1][2][3][4]

  • 5-20 min: Linear gradient to 95% DCM / 5% Methanol.

  • 20-30 min: Hold at 95% DCM / 5% Methanol (Product elution).

  • 30+ min: Flush with 90% DCM / 10% Methanol (Elutes polar byproducts).[2][3]

• TLC Monitoring: Use 90:10 DCM:MeOH.[2] Product Rf ≈ 0.4.[2]

Protocol C: Chemoselective Scavenging (High-Throughput)

When processing small batches (mg scale) where yield loss in recrystallization is unacceptable, use solid-phase scavenger resins.[1][2][3][4]

• Target: Unreacted 4-aminoacetanilide (starting amine).[1][2][3][4]

• Resin: Polymer-supported Isocyanate (PS-NCO) or Aldehyde (PS-CHO).[1][2][3][4]

• Workflow:

  • Dissolve crude reaction mixture in DCM/THF.

  • Add PS-NCO resin (3 equivalents relative to expected amine impurity).[1][2][3][4]

  • Shake at room temperature for 2 hours. The resin covalently binds the unreacted aniline.

  • Filter the resin.[2] The filtrate contains the purified amide.

  • Optional: Add PS-Carbonate to scavenge residual HCl or benzoic acid.[1][2][3][4]

Visualization: Purification Decision Logic

Figure 2: Decision tree for selecting the appropriate purification workflow based on initial impurity profiling.

Analytical Validation

To confirm the success of the purification, the following analytical parameters should be met.

HPLC Method (Reverse Phase)

• Column: C18 (e.g., Agilent Zorbax or Waters XBridge), 150 x 4.6 mm, 5 µm.[3]

• Mobile Phase A: Water + 0.1% Formic Acid.[2][5]

• Mobile Phase B: Acetonitrile (ACN).[2][3]

• Gradient: 10% B to 90% B over 15 minutes.

• Detection: UV at 254 nm (aromatic) and 320 nm (nitro-conjugation).[1][2][3][4]

• Retention Order: 4-aminoacetanilide (early) < 2-nitrobenzoic acid < Product < Bis-acylated impurities.[1][2][3]

1H NMR Interpretation (DMSO-d6)

• δ 2.05 ppm (s, 3H): Acetyl methyl group (Confirming acetamido integrity).[2][3]

• δ 10.0 - 10.5 ppm (s, 1H): Amide NH (Benzamide).[1][2][3][4]

• δ 9.8 ppm (s, 1H): Amide NH (Acetanilide).[2][3]

• δ 7.5 - 8.2 ppm (m, aromatic): Look for splitting patterns characteristic of 1,2-disubstituted (nitro ring) vs 1,4-disubstituted (aniline ring) systems.

References

• BenchChem. (2025).[2][3][6][7][8] Identifying and minimizing side reactions in benzamide synthesis. Retrieved from [1][2][3]

• Smajlagić, A., et al. (2020).[2][3][9] Synthesis and crystallization of N-(4-nitrophenyl) acetamides. Journal of Chemical and Biological Physical Sciences.[2][9] Retrieved from [1][2][3][9]

• Wang, R., et al. (2021).[2][3] General procedure for the preparation of 2-methyl-N-(4-nitrophenyl)benzamide derivatives.[1][2][3][4] Bioorganic & Medicinal Chemistry Letters.[2][5] Retrieved from [1][2][3]

• PubChem. (2025).[2][3] N-(4-acetamidophenyl)-4-methylbenzamide Compound Summary. National Library of Medicine.[2][4] Retrieved from [1][2][3]

• SIELC Technologies. (n.d.).[2][3] Separation of 3-Nitrobenzaldehyde on Newcrom R1 HPLC column. Retrieved from [1][2][3]

Sources

• 1. 2-Chloro-N-(4-nitrophenyl)benzamide synthesis - chemicalbook [chemicalbook.com]
• 2. N-[4-(acetylamino)phenyl]-4-methylbenzamide | C16H16N2O2 | CID 730581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ijpbs.com [ijpbs.com]
• 4. RU2103260C1 - Method for production of 4-nitrobenzamide - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. jcbsc.org [jcbsc.org]

Application Note: Role of N-(4-acetamidophenyl)-2-nitrobenzamide in Fragment-Based Drug Design

This guide outlines the technical characterization, validation, and optimization protocols for N-(4-acetamidophenyl)-2-nitrobenzamide within the context of Fragment-Based Drug Discovery (FBDD).

Executive Summary & Scientific Rationale

N-(4-acetamidophenyl)-2-nitrobenzamide represents a classic "bi-functional" fragment scaffold often identified in primary screens against proteases, kinases, and protein-protein interaction (PPI) interfaces.[1][2][3] Its role in FBDD is threefold:

• Pharmacophoric Probe: The molecule probes binding pockets for tolerance of electron-deficient aromatic rings (nitro-aryl) and hydrogen-bond donor/acceptor motifs (bis-amide linkage).[1][2][3]

• Synthetic Pivot: The ortho-nitro group serves as a "masked" aniline.[1][2][3] Upon hit validation, it provides a high-yielding vector for fragment growing or merging via reduction and subsequent acylation or reductive amination.[1][2][3]

• Electrostatic Anchor: The nitro group can engage in specific dipole-dipole interactions or water-displacement networks within polar sub-pockets.[1][2][3]

However, nitro-aromatics are frequently flagged as PAINS (Pan-Assay Interference Compounds) due to potential redox cycling or quenching artifacts.[1][2][3] Therefore, the "role" of this compound is contingent upon rigorous de-risking protocols to distinguish specific binding from promiscuous aggregation or assay interference.[1][2][3]

Chemical & Physicochemical Profile

Before screening, the physicochemical properties must be assessed to ensure the fragment falls within the "Rule of Three" (Ro3) compliant space for FBDD.[1][2][3]

Property	Value (Approx)	FBDD Implications
Molecular Weight	~299.3 Da	Borderline Ro3 (<300 Da).[1][2][3][4] Efficient ligand efficiency (LE) is critical.[1][2][3]
cLogP	~1.9 - 2.1	Ideal solubility range for NMR/SPR screening (typically requires mM solubility).[1][2][3]
H-Bond Donors	2 (Amides)	Good vectors for directional binding.[1][2][3]
H-Bond Acceptors	4-5 (Nitro, Carbonyls)	High acceptor count suggests enthalpic binding potential.[1][2][3]
Rotatable Bonds	4	Moderate flexibility; entropy penalty upon binding must be considered.[1][2][3]
Structural Alert	Nitro group ( )	Potential for redox cycling; fluorescence quenching.[1][2][3]

Experimental Protocols

Protocol A: Solubility & Aggregation Validation (DLS)

Objective: To rule out colloidal aggregation, a common false-positive mechanism for nitro-aromatics.[1][2][3]

Materials:

• Compound: N-(4-acetamidophenyl)-2-nitrobenzamide (100 mM DMSO stock).[1][2][3]

• Buffer: 50 mM HEPES, 150 mM NaCl, pH 7.4.[1][2][3]

• Instrument: Dynamic Light Scattering (DLS) plate reader (e.g., Wyatt DynaPro).[1][2][3]

Step-by-Step Methodology:

• Preparation: Dilute compound to 200 µM in assay buffer (final DMSO < 2%).

• Filtration: Filter samples through a 0.22 µm membrane to remove dust.[1][2][3]

• Measurement: Incubate at 25°C for 10 minutes. Acquire DLS scattering intensity.[1][2][3]

• Detergent Challenge: If scattering intensity > 10x baseline (buffer alone), add 0.01% Triton X-100 .[1][2][3]

  • Interpretation: If scattering disappears with detergent, the compound is an aggregator (promiscuous).[1][2][3] If scattering persists or is absent initially, the hit is likely monomeric.[1][2][3]

Protocol B: Binding Validation via Saturation Transfer Difference (STD) NMR

Objective: To confirm direct binding and map the epitope (interaction surface).[1][2][3]

Materials:

• Target Protein: 10 µM (deuterated buffer).[1][2][3]

• Ligand: 500 µM N-(4-acetamidophenyl)-2-nitrobenzamide.[1][2][3]

• Instrument: 600 MHz NMR with Cryoprobe.

Workflow:

• Sample Setup: Mix protein and ligand (1:50 ratio) in

  buffer.

• Pulse Sequence: Run standard 1D

  H NMR and STD sequence (on-resonance irradiation at protein methyls, typically -0.5 ppm; off-resonance at 30 ppm).

• Analysis: Subtract on-resonance from off-resonance spectra.

  • Signal: Peaks appearing in the difference spectrum correspond to protons in close contact (< 5 Å) with the protein surface.[1][2][3]

  • Epitope Mapping: If the phenyl ring protons show strong STD signals but the acetyl methyl does not, the binding is driven by the nitro-benzamide core.[1][2][3]

Protocol C: De-risking Redox Interference

Objective: To ensure the nitro group is not generating false positives via redox cycling (common in kinase/protease assays).[1][2][3]

Method:

• Perform the primary biochemical assay (e.g., IC50 determination) in the presence and absence of 1 mM DTT or

  -mercaptoethanol .[1][2][3]

• Logic: If the IC50 shifts significantly (> 10-fold) in the presence of reducing agents, the nitro group may be undergoing reduction to a reactive nitroso/hydroxylamine intermediate, indicating a false positive or covalent artifact.[1][2][3]

Optimization Strategy: The "Synthetic Pivot"

Once validated, the N-(4-acetamidophenyl)-2-nitrobenzamide scaffold serves as a starting point for Fragment Evolution .[1][2][3] The nitro group is rarely the final drug moiety; it is a placeholder.[1][2][3]

Pathway 1: Nitro Reduction (Solubility & H-Bonding) [1][2][3]

• Reaction:

  or .[1][2][3]

• Product: N-(4-acetamidophenyl)-2-aminobenzamide.[1][2][3]

• Benefit: The resulting aniline is a strong H-bond donor and can form "molecular glue" interactions or be used to couple a third fragment (Fragment Merging).[1][2][3]

Pathway 2: Cyclization (Rigidification) [1][2][3]

• Reaction: Condensation of the reduced 2-amino group with the amide carbonyl.[1][2][3]

• Product: Quinazolinone derivatives.[1][2][3]

• Benefit: Locks the conformation, reducing the entropic penalty of binding ($ \Delta G = \Delta H - T\Delta S $).[1][2][3]

Decision Workflow Diagram

The following diagram illustrates the critical path for validating and advancing this scaffold.

Figure 1: Critical decision tree for validating nitro-aromatic fragments in FBDD campaigns.

References

• Erlanson, D. A., et al. (2016).[1][2][3] "Practical strategies for fragment-based drug discovery." Journal of Medicinal Chemistry. Link[1][2][3]

• Baell, J. B., & Holloway, G. A. (2010).[1][2][3] "New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays."[1][2][3] Journal of Medicinal Chemistry. Link[1][2][3]

• Jahnke, W., et al. (2016).[1][2][3] "Fragment-based drug discovery: lessons from the past and future directions." Nature Reviews Drug Discovery.[1][2][3] Link[1][2][3]

• Lepre, C. A. (2011).[1][2][3] "Library design and characterization for fragment-based screening." Drug Discovery Today. Link

Sources

• 1. SimpleBox4Planet: Environmental Fate Modelling [enaloscloud.novamechanics.com]
• 2. US6384080B1 - Anthranilic acid derivatives as inhibitors of the cGMP-phosphodiesterase - Google Patents [patents.google.com]
• 3. 171088-70-3_CAS号:171088-70-3_N'-(4-acetamidophenyl)-N-(2-hydroxyethyl)butanediamide - 化源网 [chemsrc.com]
• 4. PubChemLite - H2 - Explore [pubchemlite.lcsb.uni.lu]

Technical Notes & Optimization

How to troubleshoot low yield in N-(4-acetamidophenyl)-2-nitrobenzamide synthesis

Introduction

This technical guide addresses common challenges encountered during the synthesis of N-(4-acetamidophenyl)-2-nitrobenzamide, a key intermediate in the production of various pharmaceuticals, including the antiprotozoal drug Nitazoxanide.[1][2] The reaction, typically a Schotten-Baumann acylation, involves the coupling of 4-aminoacetanilide with 2-nitrobenzoyl chloride.[3][4][5] While conceptually straightforward, achieving a high yield of pure product requires careful control over reagent quality, reaction conditions, and purification procedures. This document provides a structured, question-and-answer-based approach to troubleshoot and optimize this synthesis for researchers and drug development professionals.

Section 1: Troubleshooting Guide & FAQs

This section is designed to help you rapidly diagnose and resolve issues leading to low product yield.

Q1: My overall yield is critically low (<40%). What is the most systematic way to troubleshoot this?

A1: A low yield is a systemic problem that requires a logical, stepwise diagnosis. Do not change multiple parameters at once. The most common culprits are the quality of your starting materials and the reaction environment. We recommend following a diagnostic workflow to isolate the issue.

Caption: A logical flow for diagnosing and addressing low product yield.

Start with Step 1 . Issues with starting materials account for the majority of failures in this synthesis.

Q2: How can I be sure my starting materials are of sufficient quality?

A2: The integrity of your two starting materials is paramount.

• 2-Nitrobenzoyl Chloride (Acylating Agent): This is the most sensitive reagent. It is highly susceptible to hydrolysis from atmospheric moisture, which converts it to the unreactive 2-nitrobenzoic acid.[6]

  • Visual Inspection: It should be a yellow to brownish liquid or low-melting solid.[6] The presence of a significant amount of white, crystalline solid suggests hydrolysis to the carboxylic acid.

  • Handling: Always handle under anhydrous conditions (e.g., nitrogen or argon atmosphere) and use anhydrous solvents.[6] Use a fresh bottle or a recently purchased stock if in doubt.

  • Reactivity Check: A simple test is to carefully add a small drop to anhydrous methanol. A vigorous reaction (heat, HCl gas) indicates a reactive acyl chloride.

• 4-Aminoacetanilide (Nucleophile): This compound is more stable but can oxidize over time.

  • Visual Inspection: It should be a white, pink, or light reddish crystalline solid.[7][8][9] A dark brown or grey color indicates significant oxidation or impurity.

  • Melting Point: The melting point should be sharp and within the literature range of 164-167 °C. A broad or depressed melting point suggests impurities.

  • Solubility: It should be only slightly soluble in cold water but more soluble in organic solvents like ethanol.[7]

Refer to Protocol 1 for detailed steps on quality control checks.

Q3: I see multiple spots on my TLC plate after the reaction. What are the likely side products?

A3: The presence of multiple spots indicates an incomplete reaction or the formation of side products. The most common species you will see are:

• Unreacted 4-Aminoacetanilide: A common spot if the reaction is incomplete or if the 2-nitrobenzoyl chloride was not reactive enough.

• 2-Nitrobenzoic Acid: This is the hydrolysis product of the acyl chloride and is the most likely non-amine-containing impurity.[6] It will appear as a distinct, often more polar, spot on the TLC plate.

• Desired Product: N-(4-acetamidophenyl)-2-nitrobenzamide.

Caption: The primary competition: acylation vs. hydrolysis.

To minimize side products, ensure all glassware is oven-dried, use anhydrous solvents, and run the reaction under an inert atmosphere.

Q4: How does the choice and amount of base affect my yield?

A4: The base is critical. The acylation reaction produces one equivalent of hydrochloric acid (HCl).[10] This HCl will protonate the amino group of the starting material, rendering it non-nucleophilic and halting the reaction. The base neutralizes this acid, allowing the reaction to proceed to completion.[10]

• Type of Base:

  • Tertiary Amines (e.g., Triethylamine, Pyridine): These are common choices. They act as acid scavengers in the organic phase. Use at least 1.1 equivalents. Pyridine can also act as a nucleophilic catalyst.

  • Aqueous Base (e.g., NaOH, NaHCO₃): Used in a classic two-phase Schotten-Baumann setup (e.g., DCM and water).[4][5] The base stays in the aqueous phase, neutralizing the HCl as it forms. This method is very effective at preventing hydrolysis of the acid chloride before it can react.

• Amount of Base: Using less than one equivalent of base is a common error that leads to low conversion and, consequently, low yield. Always use a slight excess (1.1-1.5 equivalents) to ensure full acid neutralization.

Q5: I'm losing most of my material during recrystallization. How can I improve my product recovery?

A5: Significant product loss during purification points to a suboptimal workup or recrystallization protocol.

• Workup: After quenching the reaction, your product is in the organic layer. Washing with dilute acid (to remove excess amine base) followed by dilute base (to remove unreacted 2-nitrobenzoic acid) is standard. However, ensure your product is not precipitating at the interface or being partially extracted. If you suspect solubility issues, minimize the wash volumes.

• Recrystallization: This is a common point of loss.

  • Solvent Choice: The ideal solvent (or solvent pair, like ethanol/water) should dissolve the crude product when hot but allow it to crystallize with low solubility when cold.[11] If the product remains highly soluble even when cold, you will have poor recovery.

  • Procedure:

    • Dissolve the crude solid in the minimum amount of hot solvent required. Using too much solvent is the most frequent cause of low recovery.

    • Allow the solution to cool slowly to room temperature. Rapid cooling (e.g., plunging into an ice bath) will trap impurities and form smaller crystals that are harder to filter.

    • Once at room temperature, cool further in an ice bath to maximize precipitation before filtering.

    • Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove surface impurities without re-dissolving the product.

Section 2: Key Experimental Protocols

Protocol 1: Quality Control of Starting Materials

• Visual Inspection: Check color and physical state as described in Q2.

• Melting Point Analysis (4-Aminoacetanilide):

  • Load a small, dry sample into a capillary tube.

  • Determine the melting point using a calibrated apparatus.

  • Acceptance Criteria: A sharp melting range within 164-167 °C.

• Thin-Layer Chromatography (TLC):

  • Prepare separate dilute solutions of 2-nitrobenzoyl chloride, 4-aminoacetanilide, and 2-nitrobenzoic acid (as a reference for hydrolysis) in ethyl acetate.

  • Spot all three on a silica gel TLC plate.

  • Elute with a suitable solvent system (e.g., 70:30 Hexane:Ethyl Acetate).

  • Visualize under UV light (254 nm).

  • Acceptance Criteria: The 2-nitrobenzoyl chloride and 4-aminoacetanilide should show single, distinct spots. The acyl chloride spot should have a different Rf from the 2-nitrobenzoic acid spot.

Protocol 2: Optimized Synthesis of N-(4-acetamidophenyl)-2-nitrobenzamide

Caption: Standard laboratory synthesis workflow.

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, add 4-aminoacetanilide (1.0 eq).

• Dissolution: Add anhydrous dichloromethane (DCM, ~10 mL per gram of amine) and triethylamine (1.2 eq). Stir until the amine is fully dissolved.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: Dissolve 2-nitrobenzoyl chloride (1.05 eq) in a small volume of anhydrous DCM. Add this solution dropwise to the cold amine solution over 15-20 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours.

• Monitoring: Monitor the reaction's progress by TLC until the starting amine spot is consumed (see Protocol 3 ).

• Workup:

  • Pour the reaction mixture into a separatory funnel.

  • Wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.[12]

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the resulting crude solid by recrystallization from an ethanol/water mixture (see Protocol 4 ).

Protocol 3: Monitoring the Reaction by TLC

• Plate: Silica gel 60 F₂₅₄

• Mobile Phase: 70:30 Hexane:Ethyl Acetate (adjust polarity as needed).

• Procedure:

  • On the baseline of the TLC plate, spot the starting amine (SM), a co-spot (SM + reaction mixture), and the reaction mixture (RM).

  • Elute the plate and visualize under UV light.

  • The reaction is complete when the amine spot (SM) is no longer visible in the RM lane. The appearance of a new, less polar spot indicates product formation.

Protocol 4: Purification by Recrystallization

• Transfer the crude solid product to an Erlenmeyer flask.

• Add a minimal amount of hot ethanol to dissolve the solid completely.

• While the solution is still hot, add hot water dropwise until the solution just begins to turn cloudy (the cloud point).

• Add a few more drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Cover the flask and allow it to cool slowly to room temperature.

• Once crystals have formed, place the flask in an ice bath for 30 minutes to maximize precipitation.

• Collect the crystals by vacuum filtration, washing with a small amount of ice-cold ethanol/water.

• Dry the purified crystals in a vacuum oven.

Section 3: Data & Reference Tables

Table 1: Physicochemical Properties of Key Compounds

Compound	Formula	Molar Mass ( g/mol )	Melting Point (°C)	Appearance
4-Aminoacetanilide	C₈H₁₀N₂O	150.18	164-167	White to pink/brown solid[7]
2-Nitrobenzoyl chloride	C₇H₄ClNO₃	185.56	17-20	Yellow/brown liquid or solid[6][13]
N-(4-acetamidophenyl)-2-nitrobenzamide	C₁₅H₁₃N₃O₄	299.28	~205-208	Off-white to yellow solid

Table 2: Troubleshooting Summary

Symptom	Probable Cause(s)	Recommended Action(s)
No product formation	Hydrolyzed/degraded 2-nitrobenzoyl chloride; Insufficient base.	Use fresh acyl chloride; Ensure >1.0 eq. of base is used.
Low conversion (starting material remains)	Insufficient reaction time; Low temperature; Poor quality acyl chloride.	Increase reaction time, allow to warm to RT; Check acyl chloride quality.
Product contaminated with 2-nitrobenzoic acid	Moisture in reaction (wet solvent/glassware); Acyl chloride exposed to air.	Use anhydrous solvents and flame-dried glassware under N₂; Handle acyl chloride carefully.
Product lost during workup	Product precipitating during washes; Emulsion formation.	Check pH of aqueous layers; use brine to break emulsions.
Poor recovery from recrystallization	Using too much solvent; Cooling too quickly; Wrong solvent system.	Use minimum amount of hot solvent; Cool slowly; Perform small-scale solvent screening.

References

• SATHEE. (n.d.). Chemistry Schotten Baumann Reaction.
• Fisher Scientific. (n.d.). Amide Synthesis.
• Wikipedia. (n.d.). Schotten–Baumann reaction.
• L.S. College, Muzaffarpur. (2020, August 1). Schotten–Baumann reaction.
• Organic Chemistry Portal. (n.d.). Schotten-Baumann Reaction.
• CymitQuimica. (n.d.). CAS 610-14-0: 2-Nitrobenzoyl chloride.
• (2025, October 17). Understanding the Purity and Properties of 4-Aminoacetanilide for Synthesis.
• PubChem. (n.d.). 4-Aminoacetanilide.
• ChemBK. (2025, June 11). 4'-Aminoacetanilide.
• Sigma-Aldrich. (n.d.). 4′-Aminoacetanilide 99%.
• González-Valdez, J., et al. (2015). Antiprotozoal Nitazoxanide Derivatives: Synthesis, Bioassays and QSAR Study Combined with Docking for Mechanistic. Semantic Scholar.
• Keenan, M., et al. (2010). Synthesis and Antimicrobial Evaluation of Nitazoxanide-Based Analogues: Identification of Selective and Broad Spectrum Activity. PMC.
• BenchChem. (2025). Troubleshooting common side reactions in 4-amino-N-(2-chlorophenyl)benzamide synthesis.
• ChemicalBook. (2026, January 13). 2-Nitrobenzoyl chloride.
• BenchChem. (n.d.). Troubleshooting common issues in N-(2-Aminophenyl)-2-phenylacetamide synthesis.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Synthesis and Antimicrobial Evaluation of Nitazoxanide-Based Analogues: Identification of Selective and Broad Spectrum Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SATHEE: Chemistry Schotten Baumann Reaction [sathee.iitk.ac.in]
• 4. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 5. lscollege.ac.in [lscollege.ac.in]
• 6. CAS 610-14-0: 2-Nitrobenzoyl chloride | CymitQuimica [cymitquimica.com]
• 7. nbinno.com [nbinno.com]
• 8. 4-Aminoacetanilide | C8H10N2O | CID 31230 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. chembk.com [chembk.com]
• 10. Schotten-Baumann Reaction [organic-chemistry.org]
• 11. benchchem.com [benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. 2-Nitrobenzoyl chloride | 610-14-0 [chemicalbook.com]

Optimization of reaction conditions for the synthesis of N-(4-acetamidophenyl)-2-nitrobenzamide

[1]

Critical Protocol Dashboard (The "Golden Path")

Welcome to the Technical Support Center. Based on the structural constraints of coupling 2-nitrobenzoyl chloride with 4-aminoacetanilide (N-(4-aminophenyl)acetamide), we have designed a protocol that prioritizes chemoselectivity.[1] The primary challenge here is maintaining the integrity of the existing acetamido group while ensuring complete acylation of the free amine.

Optimized Reaction Parameters

Parameter	Recommended Condition	Technical Rationale
Solvent System	Anhydrous THF (Tetrahydrofuran)	4-Aminoacetanilide has poor solubility in DCM/Toluene.[1] THF solubilizes the nucleophile effectively while allowing the hydrochloride salt byproduct to precipitate (if using non-pyridine base).
Base	Pyridine (1.5 - 2.0 eq)	Acts as both an acid scavenger and a nucleophilic catalyst (via acyl pyridinium intermediate).[1] Milder than TEA; prevents potential deacetylation of the starting material.[1]
Temperature	0°C RT	Initial cooling is critical to control the exotherm of the acid chloride addition and prevent di-acylation or impurity formation.[1]
Stoichiometry	1.0 : 1.1 (Amine : Acid Chloride)	Slight excess of electrophile ensures consumption of the amine. The excess acid chloride hydrolyzes to water-soluble 2-nitrobenzoic acid during workup.[1]
Concentration	0.2 M - 0.3 M	High dilution minimizes intermolecular aggregation of the starting acetanilide derivative.[1]

Step-by-Step Master Protocol

• Preparation of Nucleophile:

  • Charge a dry 3-neck round-bottom flask (RBF) with 4-aminoacetanilide (1.0 eq) .

  • Add Anhydrous THF (0.2 M) and stir under Nitrogen/Argon until fully dissolved.

  • Add Pyridine (2.0 eq) .[1] Cool the solution to 0°C using an ice/water bath.

• Acylation (The Critical Step):

  • Dissolve 2-nitrobenzoyl chloride (1.1 eq) in a minimal amount of THF.

  • Crucial: Add the acid chloride solution dropwise over 30–45 minutes. Do not allow the internal temperature to exceed 5°C.

  • Observation: A precipitate (pyridinium hydrochloride) may form immediately.[1] This is normal.

  • Remove the ice bath and allow the reaction to warm to Room Temperature (20–25°C) . Stir for 3–4 hours.

• Quench & Isolation:

  • Monitor by TLC (EtOAc/Hexane 1:1).[1] If amine is consumed, quench by adding saturated NaHCO₃ (aq) .

  • Phase Separation: If the product precipitates, filter it directly (high purity). If it remains soluble in THF, evaporate THF, redissolve in EtOAc, and wash with 1M HCl (removes pyridine)

    NaHCO₃ (removes 2-nitrobenzoic acid) Brine .

  • Dry over Na₂SO₄ and concentrate.[1][2]

Visualization: Reaction Logic & Workflow

The following diagram illustrates the chemical pathway and decision logic for this synthesis.

Caption: Workflow logic for the chemoselective acylation of 4-aminoacetanilide, detailing the critical decision point at the isolation stage.

Troubleshooting Hub (FAQs)

Category A: Yield Issues

Q: My yield is low (<50%), and I see starting material remaining.

• Diagnosis: The acid chloride likely hydrolyzed before reacting with the amine. 2-Nitrobenzoyl chloride is moisture-sensitive.[1]

• Fix:

  • Ensure THF is anhydrous (distilled or molecular sieves).[1]

  • Check the quality of your 2-nitrobenzoyl chloride.[1] If it is a white solid, it is good. If it is a sticky yellow gum or smells strongly of HCl/benzoic acid, it has degraded. Recrystallize it from hexane/toluene or distill it before use [1].[1]

  • Increase the equivalents of acid chloride to 1.3 eq.[1]

Q: I obtained a high yield, but the melting point is broad.

• Diagnosis: Contamination with 2-nitrobenzoic acid (hydrolysis product) or pyridinium salts .[1]

• Fix: The "Acid/Base Wash" is non-negotiable.[1] You must wash the organic layer with 1M HCl (to remove pyridine) and Sat.[1] NaHCO₃ (to remove benzoic acid).[1] If the product precipitated and you filtered it, wash the filter cake copiously with water and then cold methanol.

Category B: Impurity Profile

Q: I see a spot on TLC that is more polar than my product.

• Diagnosis: You may have de-acetylated the starting material or the product, leading to a diamine or free amine species. This happens if the reaction temperature gets too high or if strong acid/base is present for too long.[1]

• Fix: Strictly maintain 0°C during addition. Use Pyridine (weak base) instead of NaOH or KOH (Schotten-Baumann aqueous conditions are risky for acetamide stability).[1]

Q: The product is colored (yellow/orange). Is this normal?

• Diagnosis: Yes. Nitro compounds are inherently yellow.[1] However, deep orange/red indicates oxidation of the aniline or formation of azo-impurities.[1]

• Fix: Perform the reaction under an inert atmosphere (Nitrogen). If the color persists after workup, treat the organic solution with activated charcoal before crystallization.

Category C: Solubility

Q: The starting material (4-aminoacetanilide) won't dissolve in DCM. [1]

• Diagnosis: 4-Aminoacetanilide is polar and forms hydrogen bond networks.[1]

• Fix: Switch to THF or a DMF/THF (1:4) mixture. Do not heat to dissolve, as this degrades the reagent. If using DMF, remember that aqueous workup is required to remove the solvent [2].

Deep Dive: Optimization Science

Why Acid Chloride over Coupling Reagents?

While coupling reagents (EDC, HATU) allow the use of the carboxylic acid directly, they generate urea byproducts that can be difficult to separate from amide products that have poor solubility. The Acid Chloride method is superior here because the byproducts (HCl salts and benzoic acid) are water-soluble, allowing for purification by simple washing/filtration [3].

Regioselectivity Mechanism

The reaction relies on the nucleophilicity difference between the amine (-NH₂) and the acetamide (-NHAc) .[1]

• Amine (-NH₂): Lone pair is available; highly nucleophilic.[1]

• Acetamide (-NHAc): Lone pair is delocalized into the carbonyl; poor nucleophile.[1]

• Risk: If 2-nitrobenzoyl chloride is added too fast, the local concentration spikes, potentially acylating the acetamide nitrogen (forming an imide). Slow addition at 0°C ensures the kinetic product (amide) is formed exclusively.[1]

References

• Preparation of Acid Chlorides: Adams, R.; Jenkins, R. L. "p-Nitrobenzoyl Chloride."[1] Organic Syntheses, Coll. Vol. 1, p. 394 (1941). (Standard protocol for nitrobenzoyl chloride synthesis/purification).

• Solvent Effects in Amide Coupling: Montalbetti, C. A., & Falque, V. "Amide bond formation and peptide coupling." Tetrahedron, 61(46), 10827-10852 (2005).

• Analogous Sulfonamide Synthesis: "Synthesis of acetamidosulfonamide derivatives." National Institutes of Health (PMC).[1] (Demonstrates the stability of the acetamido group during acylation of the aniline).

• Nitrobenzamide Properties: "p-Nitrobenzamide Chemical Properties." ChemicalBook.[1][3] (General physical data for the nitrobenzamide class).

Sources

• 1. prepchem.com [prepchem.com]
• 2. N-(3-chlorophenethyl)-4-nitrobenzamide [mdpi.com]
• 3. p-Nitrobenzamide | 619-80-7 [chemicalbook.com]

Identification and characterization of common impurities in N-(4-acetamidophenyl)-2-nitrobenzamide synthesis

Status: Operational Ticket Focus: Impurity Identification, Characterization, and Remediation Assigned Specialist: Senior Application Scientist

Diagnostic Triage: Quick Resolution Guide

Welcome to the technical support hub. Before proceeding to deep characterization, use this triage guide to match your observation with the most probable chemical origin.

Observation	Probable Cause	Immediate Action
Extra Peak (RRT ~0.4-0.6)	Hydrolysis: 2-Nitrobenzoic acid formation due to moisture ingress.[1]	Check acid chloride quality.[1] Wash organic layer with sat.[1] NaHCO₃.
Extra Peak (RRT ~0.2)	Residual SM: Unreacted 4-aminoacetanilide.[1]	Verify stoichiometry. Ensure base (TEA/DIPEA) equivalents are sufficient to neutralize HCl.[1]
Extra Peak (RRT > 1.5)	Dimer/Bis-acylation: Reaction of p-phenylenediamine impurity (from SM degradation).[1]	Check purity of 4-aminoacetanilide starting material.[1]
Low Yield / Precipitate	Salt Formation: Trapped Triethylamine-HCl salts.[1]	Improve aqueous workup. Verify product solubility in extraction solvent (DCM vs. EtOAc).
Color Change (Darkening)	Oxidation: Oxidation of residual anilines.[1]	Degas solvents.[1][2] Store starting amine under inert atmosphere.[1]

Deep Dive: Impurity Profiling & Characterization

This section details the specific chemical structures and formation pathways of the most common impurities.

The Synthesis Pathway & Impurity Map

The synthesis typically involves the acylation of 4-aminoacetanilide with 2-nitrobenzoyl chloride.[1] While robust, the electrophilicity of the acid chloride and the nucleophilicity of the amine create specific failure modes.

Figure 1: Reaction scheme highlighting the primary synthesis pathway (Green) and critical impurity diversions (Red/Yellow).[1][3][4][5]

Impurity A: 2-Nitrobenzoic Acid[1]

• Origin: Hydrolysis of 2-nitrobenzoyl chloride by atmospheric moisture or wet solvents.[1]

• Detection:

  • HPLC: Elutes earlier than the product (more polar).

  • 1H NMR: Distinct shift of the aromatic protons adjacent to the carboxylic acid; broad singlet ~13.0 ppm (COOH).

• Remediation: Ensure anhydrous conditions (DCM/THF). Use fresh thionyl chloride if generating acid chloride in situ.[1] Implement a robust bicarbonate wash during workup.[1]

Impurity B: N,N'-Bis(2-nitrobenzoyl)-1,4-phenylenediamine[1]

• Origin: This is a "silent" killer.[1] If your starting material (4-aminoacetanilide) has degraded (hydrolyzed) to 1,4-phenylenediamine, both amine groups will react with the acid chloride.[1]

• Detection:

  • HPLC: Late eluter (highly lipophilic).[1]

  • LC-MS: Mass = [M+H]+ corresponding to two nitrobenzoyl groups attached to the phenyl core.[1]

• Remediation: QC your 4-aminoacetanilide.[1] If it is dark/colored, recrystallize it before use.

Impurity C: N-(4-acetamidophenyl)-2-nitrobenzamide Regioisomers

• Origin: Impurity in the 2-nitrobenzoyl chloride (e.g., 3-nitro or 4-nitro isomers) carried over from the nitration step of benzoic acid.[1]

• Detection: Difficult to separate by standard C18 HPLC.[1] Requires Phenyl-Hexyl or specialized stationary phases.[1]

• Remediation: Purchase high-purity acid chloride (>98%) or recrystallize the starting acid.[1]

Analytical Protocols (Standard Operating Procedures)

Use these validated methods to confirm identity and purity.

Protocol 1: High-Performance Liquid Chromatography (HPLC)

Use this method for in-process control (IPC) and final release.[1]

Parameter	Setting
Column	C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Flow Rate	1.0 mL/min
Gradient	0-2 min: 10% B; 2-15 min: 10%→90% B; 15-20 min: 90% B
Detection	UV @ 254 nm (Amide/Nitro absorption) and 280 nm
Temperature	30°C

Data Interpretation:

• RT ~ 4.5 min: 2-Nitrobenzoic Acid (Impurity A)

• RT ~ 6.2 min: 4-Aminoacetanilide (SM)[1]

• RT ~ 9.8 min: Target Product

• RT ~ 12.5 min: Bis-acylated dimer (Impurity B)

Protocol 2: Solubility & Purification

If the crude product fails purity specs, use this purification logic.

• Acid Wash: The target product is a neutral amide.[1] Wash the organic layer (DCM/EtOAc) with 1M HCl. This removes unreacted 4-aminoacetanilide (forms water-soluble HCl salt).[1]

• Base Wash: Wash with Sat. NaHCO₃. This removes 2-nitrobenzoic acid (forms water-soluble sodium salt).[1]

• Recrystallization: If solid is obtained but impure, recrystallize from Ethanol/Water (9:1) . The nitrobenzamide is typically sparingly soluble in cold ethanol but soluble in hot.

Troubleshooting Workflow

Follow this logic tree when encountering out-of-spec (OOS) results.

Figure 2: Decision tree for identifying and remediating common impurities based on chromatographic behavior.

Frequently Asked Questions (FAQ)

Q: Why is my product turning pink/brown upon drying? A: This indicates the presence of trace unreacted anilines (4-aminoacetanilide) which oxidize in air.[1]

• Fix: Perform a rigorous 1M HCl wash of your organic phase before evaporation.[1] Ensure the final solid is dried under vacuum, not open air.

Q: Can I use Pyridine instead of Triethylamine? A: Yes, Pyridine is often superior as it acts as both solvent and base, preventing the precipitation of amine-HCl salts that can trap starting material. However, Pyridine is harder to remove.

• Tip: If using Pyridine, wash the final organic layer with CuSO₄ solution (turns blue) to complex and remove residual pyridine.

Q: I see a peak at [M+H] = 138 in MS. What is it? A: That is likely p-nitroaniline (if using p-nitrobenzoyl chloride) or a fragment of the acetanilide.[1] However, in this synthesis, check for 4-aminoacetanilide (MW ~150) . If you see mass 166, it might be 2-nitrobenzoic acid (MW 167).[1]

References

• Schotten-Baumann Reaction Conditions

  • Source: Organic Syntheses, Coll. Vol. 1, p. 392 (1941).

  • Relevance: Foundational protocol for acid chloride-amine coupling.[1]

  • URL:[Link][1]

• Amide Coupling Impurity Profiling: Source: BenchChem Technical Guides, "Acylating Agents and Impurities." Relevance: Details the reactivity of nitrobenzoyl chlorides and hydrolysis side-products.

• HPLC Method Development for Benzamides

  • Source: Journal of Chromatographic Science, "RP-HPLC Determination of Amide Intermedi
  • Relevance: Validates the use of C18/Formic Acid gradients for separating nitro-arom

  • URL:[Link][1]

• Synthesis of Benzimidazole Precursors

  • Source:Molecules 2013, 18(12)
  • Relevance: Contextualizes N-(4-acetamidophenyl)

  • URL:[Link][1]

Sources

• 1. prepchem.com [prepchem.com]
• 2. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 3. jcbsc.org [jcbsc.org]
• 4. ijpbs.com [ijpbs.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Strategies for Improving the Aqueous Solubility of N-(4-acetamidophenyl)-2-nitrobenzamide for Biological Assays

Introduction to the Challenge

N-(4-acetamidophenyl)-2-nitrobenzamide is a compound with a chemical structure that suggests poor aqueous solubility, a common hurdle in drug development and biological research.[1][2] Its aromatic rings and amide groups contribute to a rigid, crystalline structure that is difficult to dissolve in water-based media used for biological assays. This guide provides researchers, scientists, and drug development professionals with a comprehensive set of strategies and troubleshooting steps to overcome this challenge.

Frequently Asked Questions (FAQs)

Q1: Why is my N-(4-acetamidophenyl)-2-nitrobenzamide not dissolving in my aqueous assay buffer?

A1: The limited aqueous solubility of N-(4-acetamidophenyl)-2-nitrobenzamide is due to its chemical structure, which is largely non-polar. The energy required to break down its stable crystal lattice is greater than the energy released when it interacts with water molecules. This often leads to the compound precipitating out of solution, especially when a concentrated stock solution in an organic solvent is diluted into an aqueous buffer.[3][4]

Q2: I'm seeing a precipitate form in my cell culture media after adding my compound. What's happening?

A2: This is a common issue known as "solvent shock." When a compound dissolved in a high-concentration organic solvent (like DMSO) is rapidly introduced to an aqueous environment, the solvent disperses, and the compound is forced out of solution because it cannot be solubilized by the surrounding water.[3] Other factors can also contribute, including the compound exceeding its solubility limit, interactions with media components like salts and proteins, or changes in temperature and pH.[3][5]

Q3: What is the maximum concentration of DMSO I can use in my cell-based assay?

A3: While DMSO is an excellent solvent, it can be toxic to cells at higher concentrations.[6] Generally, the final concentration of DMSO in cell culture should be kept below 0.5%, and ideally at or below 0.1%, to minimize effects on cell viability and function.[4][7][8] However, the exact tolerance can vary between cell lines, so it's crucial to perform a vehicle control experiment to determine the maximum non-toxic concentration for your specific cells.[9][10][11]

Q4: Can I just heat the solution to get my compound to dissolve?

A4: Gentle warming can sometimes help dissolve a compound, but it should be done with caution.[4] Excessive heat can cause the compound to degrade. It's important to assess the thermal stability of your compound before using heat as a solubilization method.

Troubleshooting Common Solubility Issues

This table outlines common problems encountered when working with poorly soluble compounds and provides a step-by-step approach to resolving them.

Problem	Potential Cause	Troubleshooting Steps
Compound precipitates immediately upon dilution into aqueous buffer.	Solvent shock; exceeding solubility limit.	1. Reduce the final concentration of the compound. 2. Prepare a more dilute stock solution to allow for slower, more controlled addition. 3. Vigorously mix the buffer while adding the stock solution.[3]
Compound precipitates over time during incubation.	Temperature effects; pH instability; interaction with media components.	1. Ensure stable incubator temperature. 2. Monitor and buffer the pH of the media. 3. If using serum, consider reducing its concentration or using a serum-free medium.[3]
The stock solution in organic solvent is cloudy or has particulates.	The compound has low solubility even in the chosen organic solvent.	1. Try gentle heating or sonication. 2. Test alternative solvents like N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP).[4]
Inconsistent results between experiments.	Poor solubility leading to variable effective concentrations.	1. Visually inspect for any signs of precipitation before each experiment. 2. Consider using a solubility enhancement strategy to ensure consistent dissolution.[12]

Solubility Enhancement Strategies

There are several effective methods to improve the aqueous solubility of N-(4-acetamidophenyl)-2-nitrobenzamide for biological assays. The choice of strategy will depend on the specific requirements of your experiment.

1. Co-solvency

This is often the first approach, involving the use of a water-miscible organic solvent to create a concentrated stock solution that is then diluted into the aqueous assay medium.[4][13]

• Common Co-solvents:

  • Dimethyl sulfoxide (DMSO)[6]

  • Ethanol[14]

  • Polyethylene glycol 400 (PEG 400)[14]

• Key Considerations:

  • The final concentration of the co-solvent should be kept as low as possible to avoid toxicity to cells or interference with the assay.[15][16][17]

  • Always include a vehicle control (assay medium with the same final concentration of the co-solvent) in your experiments.

2. pH Adjustment

The solubility of ionizable compounds can be significantly influenced by the pH of the solution.[18][19]

• Mechanism: By adjusting the pH, you can alter the ionization state of the compound, potentially increasing its polarity and, therefore, its aqueous solubility.

• Application: While N-(4-acetamidophenyl)-2-nitrobenzamide does not have strongly acidic or basic groups, its amide functionalities may be weakly ionizable. Experimenting with a range of physiologically relevant pH values (e.g., 6.5-7.5) may offer a modest improvement in solubility.

3. Use of Surfactants

Surfactants are molecules that can form micelles in aqueous solutions, creating a hydrophobic core where poorly soluble compounds can be encapsulated.[20][21]

• Mechanism: The hydrophilic exterior of the micelle allows it to remain dissolved in the aqueous medium, effectively increasing the apparent solubility of the encapsulated compound.[19]

• Common Surfactants:

  • Tween 20 and Tween 80[14][22]

  • Poloxamer 188[23]

• Important Note: The concentration of the surfactant should be carefully optimized, as some surfactants can be toxic to cells or interfere with biological processes.[14][24]

4. Cyclodextrin Complexation

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[25][26][27]

• Mechanism: The poorly soluble compound can form an inclusion complex with the cyclodextrin, where it is encapsulated within the hydrophobic cavity.[28] This complex is then readily dissolved in aqueous solutions due to the hydrophilic outer surface of the cyclodextrin.[25][26]

• Commonly Used Cyclodextrins:

  • β-cyclodextrin (β-CD)

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD)

  • Methyl-β-cyclodextrin[6]

5. Advanced Formulation Technologies

For more challenging solubility issues, advanced formulation techniques can be employed.

• Amorphous Solid Dispersions (ASDs): In an ASD, the crystalline structure of the compound is disrupted by dispersing it in a polymer matrix.[29][30][31] This amorphous form has a higher energy state and is more readily soluble than the crystalline form.[32][33]

• Nanomilling: This technique reduces the particle size of the compound to the nanometer scale.[34][35][36] The increased surface area leads to a faster dissolution rate and improved solubility.[37][38][39]

Experimental Protocols

Here are detailed protocols for implementing some of the key solubility enhancement strategies.

Protocol 1: Preparation of a Stock Solution Using a Co-solvent

• Select a Co-solvent: Start with DMSO, as it is a powerful and commonly used solvent.[4]

• Determine the Stock Concentration: Aim for a stock concentration that is at least 1000 times higher than your highest desired final concentration in the assay. This will ensure that the final concentration of the co-solvent is low (e.g., 0.1%).

• Dissolution:

  • Aseptically weigh the required amount of N-(4-acetamidophenyl)-2-nitrobenzamide.

  • Add the calculated volume of the co-solvent.

  • Gently vortex or sonicate until the compound is fully dissolved. Visually inspect for any remaining particulates.

• Storage: Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Protocol 2: Solubility Enhancement with Cyclodextrins

• Choose a Cyclodextrin: HP-β-CD is a good starting point due to its higher aqueous solubility and safety profile compared to β-CD.

• Prepare a Cyclodextrin Solution: Prepare a stock solution of the cyclodextrin in your assay buffer (e.g., 10-40% w/v).

• Complexation:

  • Add an excess of N-(4-acetamidophenyl)-2-nitrobenzamide to the cyclodextrin solution.

  • Stir or shake the mixture at room temperature for 24-48 hours to allow for complex formation.

• Filtration: Remove the undissolved compound by centrifuging the mixture and filtering the supernatant through a 0.22 µm filter.

• Quantification: Determine the concentration of the dissolved compound in the filtrate using a suitable analytical method, such as UV-Vis spectrophotometry or HPLC.

Visualization of Concepts

To better illustrate the principles discussed, here are some diagrams created using the DOT language.

Caption: A workflow for troubleshooting compound precipitation.

Caption: Formation of a soluble cyclodextrin inclusion complex.

References

• Altasciences. Nanomilling: Enhancing Drug Solubility and Bioavailability. Available at: [Link]

• Touro Scholar. Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Available at: [Link]

• PMC. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Available at: [Link]

• Ascendia Pharma. Nanomilling for Enhanced Drug Delivery: Ascendia Pharmaceutical Solutions' Expertise in Action. Available at: [Link]

• PMC. Amorphous solid dispersions: An update for preparation, characterization, mechanism on bioavailability, stability, regulatory considerations and marketed products. Available at: [Link]

• ResearchGate. Amorphous solid dispersion: A promising technique for improving oral bioavailability of poorly water-soluble drugs. Available at: [Link]

• Pharmaceutical Technology. Solving Poor Solubility with Amorphous Solid Dispersions. Available at: [Link]

• MedCrave online. Cyclodextrin: a promising candidate in enhancing oral bioavailability of poorly water soluble drugs. Available at: [Link]

• A 2024 Guide To Solubility Improvement And Bioavailability Enhancement Techniques. Available at: [Link]

• Carbohydrate Chronicles. How can cyclodextrins enhance solubility? Available at: [Link]

• ACS Publications. Drug Solubilization by Mixtures of Cyclodextrins: Additive and Synergistic Effects. Available at: [Link]

• Taylor & Francis Online. Amorphous solid dispersion to facilitate the delivery of poorly water-soluble drugs: recent advances on novel preparation processes and technology coupling. Available at: [Link]

• American Pharmaceutical Review. Considerations for the Development of Amorphous Solid Dispersions of Poorly Soluble Drugs. Available at: [Link]

• Pion Inc. High Pressure Homogenizers: Nanomilling for Bioavailability Enhancement. Available at: [Link]

• Altasciences. Improving Solubility of Molecules via Nanomilling. Available at: [Link]

• Strategies for improving hydrophobic drugs solubility and bioavailability. Available at: [Link]

• PMC. Evaluation of the effects of dimethylsulphoxide on morphology, cellular viability, mRNA, and protein expression of stem cells culture in growth media. Available at: [Link]

• PMC. Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro. Available at: [Link]

• PLOS One. Dimethyl Sulfoxide Damages Mitochondrial Integrity and Membrane Potential in Cultured Astrocytes. Available at: [Link]

• Keyence. Using live-cell imaging in cell counting — The cytotoxicity of DMSO. Available at: [Link]

• MDPI. Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes. Available at: [Link]

• PMC. Considerations regarding use of solvents in in vitro cell based assays. Available at: [Link]

• Indian Journal of Pharmaceutical Sciences. In Vitro Studies on the Effects of Water Miscible Organic Co-Solvents on Select Drug Metabolizing Enzyme Activities. Available at: [Link]

• Enhancement of the Aqueous Solubility and Permeability of Poorly Water. Available at: [Link]

• PMC. Surfactants: physicochemical interactions with biological macromolecules. Available at: [Link]

• MDPI. Toxicity of Different Types of Surfactants via Cellular and Enzymatic Assay Systems. Available at: [Link]

• Research Journal of Pharmacognosy. The effect of some cosolvents and surfactants on viability of cancerous cell lines. Available at: [Link]

• SciSpace. Strategies to Improve Solubility of Oral Drugs. Available at: [Link]

• Procell. Troubleshooting Precipitation in Cell Culture: Causes and Solutions. Available at: [Link]

• ResearchGate. In Vitro Studies on the Effects of Water Miscible Organic Co-Solvents on Select Drug Metabolizing Enzyme Activities. Available at: [Link]

• Key interactions of surfactants in therapeutic protein formulations: A review. Available at: [Link]

• ResearchGate. How to deal with the poor solubility of tested compounds in MTT assay? Available at: [Link]

• Wikipedia. Surfactant. Available at: [Link]

• ACS Publications. Not the Usual Suspects: Alternative Surfactants for Biopharmaceuticals. Available at: [Link]

• PubChem. N-(4-bromo-2-nitrophenyl)acetamide. Available at: [Link]

• PubMed. Influence of cytotoxicity and compound precipitation on test results in the alkaline comet assay. Available at: [Link]

• 4-methyl-N-(2-nitrophenyl)benzamide Properties. Available at: [Link]

• PubChem. N-[4-(acetylamino)phenyl]-4-methylbenzamide. Available at: [Link]

• Cheméo. Benzamide, 4-nitro-N,N-diethyl- - Chemical & Physical Properties. Available at: [Link]

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Common side reactions and byproducts to avoid in N-(4-acetamidophenyl)-2-nitrobenzamide synthesis

Technical Support Center: Synthesis of N-(4-acetamidophenyl)-2-nitrobenzamide

Welcome to the technical support guide for the synthesis of N-(4-acetamidophenyl)-2-nitrobenzamide. This document provides in-depth troubleshooting advice and answers to frequently asked questions for researchers, chemists, and drug development professionals. As a key intermediate in the synthesis of pharmaceuticals like Nitazoxanide, achieving high yield and purity in this reaction is critical.[1][2][3] This guide is structured to address common challenges, explain the underlying chemical principles, and provide robust, field-proven protocols.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and actionable solutions.

Question 1: My yield of N-(4-acetamidophenyl)-2-nitrobenzamide is significantly lower than expected. What are the likely causes?

Answer: Low yield is a common issue that can typically be traced to one of four areas: reactant degradation, incomplete reaction, side reactions, or mechanical loss.

• Hydrolysis of 2-Nitrobenzoyl Chloride: The most frequent cause of low yield is the degradation of the acylating agent. 2-Nitrobenzoyl chloride is highly reactive and exquisitely sensitive to moisture.[4] The electron-withdrawing nitro group enhances the electrophilicity of the carbonyl carbon, making it prone to rapid hydrolysis to form the unreactive 2-nitrobenzoic acid.[4][5]

  • Solution: Ensure strictly anhydrous conditions. Use oven-dried glassware, anhydrous solvents (e.g., dichloromethane, THF, dried over molecular sieves), and conduct the reaction under an inert atmosphere (e.g., Nitrogen or Argon).

• Inactivation of the Nucleophile: The reaction of 4-aminoacetanilide with 2-nitrobenzoyl chloride generates one equivalent of hydrogen chloride (HCl).[6][7] In the absence of a base, this HCl will protonate the amino group of the starting material, forming an ammonium salt. This protonated amine is no longer nucleophilic and will not react with the acyl chloride, effectively halting the reaction.

  • Solution: Add at least one equivalent of a non-nucleophilic base, such as triethylamine or pyridine, to the reaction mixture.[8][] This "scavenger" base will neutralize the HCl as it is formed, preventing protonation of the starting amine.

• Inadequate Reaction Temperature or Time: This acylation is typically rapid and exothermic.[] However, running the reaction at too low a temperature for an insufficient duration can lead to an incomplete reaction.

  • Solution: The reaction is often initiated at a low temperature (0-5 °C) to control the initial exotherm and then allowed to warm to room temperature to ensure completion.[] Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the starting amine spot is no longer visible.

• Precipitation of Reactants: In some solvents, the starting material, 4-aminoacetanilide, may have limited solubility, especially at lower temperatures. If it is not fully dissolved, the reaction will be slow and incomplete.

  • Solution: Choose a solvent in which both reactants are soluble. Dichloromethane or THF are generally good choices. Ensure the 4-aminoacetanilide and base are fully dissolved before beginning the dropwise addition of the 2-nitrobenzoyl chloride solution.

Question 2: My final product is contaminated with an acidic impurity that is difficult to remove by recrystallization. What is it and how can I prevent its formation?

Answer: The acidic impurity is almost certainly 2-nitrobenzoic acid , the hydrolysis product of your starting acyl chloride.[4] Its similar polarity to the desired amide product can sometimes complicate purification by simple recrystallization alone.

Causality and Prevention: This byproduct forms when 2-nitrobenzoyl chloride reacts with water. The source of this water can be atmospheric moisture, wet glassware, or residual water in the reaction solvent.

Prevention Protocol:

• Glassware: Dry all glassware in an oven at >120 °C for several hours and allow it to cool in a desiccator or under a stream of inert gas.

• Solvent: Use a freshly opened bottle of an anhydrous grade solvent or dry the solvent using standard methods (e.g., distillation from a suitable drying agent like CaH₂ for dichloromethane or Na/benzophenone for THF).

• Inert Atmosphere: Assemble the reaction apparatus and flush it with a dry, inert gas like nitrogen or argon before adding reagents. Maintain a positive pressure of the inert gas throughout the reaction.

Removal During Workup: If 2-nitrobenzoic acid does form, it can be efficiently removed during the workup phase before final purification.

• Procedure: After the reaction is complete, quench the mixture with water. Extract the organic layer and wash it sequentially with a mild aqueous base like 5% sodium bicarbonate (NaHCO₃) solution, followed by water, and finally a brine solution. The bicarbonate wash will deprotonate the carboxylic acid, forming the water-soluble sodium 2-nitrobenzoate, which partitions into the aqueous layer.

Question 3: I'm observing a significant byproduct with a higher molecular weight in my LC-MS analysis. What could this be?

Answer: A higher molecular weight byproduct often indicates a diacylation event . While the secondary amide nitrogen of the acetamido group on 4-aminoacetanilide is significantly less nucleophilic than the primary aromatic amine, the most likely source of diacylation is the reaction of a second molecule of 2-nitrobenzoyl chloride with the newly formed amide product's nitrogen, especially under forcing conditions or incorrect stoichiometry.

Causality and Prevention: This side reaction is favored when a localized excess of the highly reactive 2-nitrobenzoyl chloride is present.

• Stoichiometry Control: Use a precise 1:1 molar ratio of 4-aminoacetanilide to 2-nitrobenzoyl chloride. A slight excess of the amine (e.g., 1.05 equivalents) can sometimes be used to ensure the complete consumption of the more valuable acyl chloride, but this can complicate purification.

• Controlled Addition: The most effective prevention method is to add the 2-nitrobenzoyl chloride slowly and dropwise to a well-stirred solution of the 4-aminoacetanilide and base. This maintains a low concentration of the acylating agent, ensuring it reacts preferentially with the more nucleophilic primary amine of the starting material rather than the product amide.

Frequently Asked Questions (FAQs)

Q1: What are the most critical experimental parameters to control for a successful synthesis?

A1: Success in this synthesis hinges on the careful control of several key parameters. These are summarized below.

Parameter	Recommended Condition	Rationale & Justification
Moisture Control	Strictly Anhydrous	Prevents hydrolysis of 2-nitrobenzoyl chloride to the unreactive 2-nitrobenzoic acid, which is the primary cause of yield loss.[4]
Stoichiometry	1.0 eq. Amine : 1.0 eq. Acyl Chloride	Prevents the formation of diacylated byproducts and minimizes unreacted starting materials, simplifying purification.
Base	1.0 - 1.1 eq. Triethylamine or Pyridine	Neutralizes the HCl byproduct, preventing the protonation and deactivation of the nucleophilic amine starting material.[8][]
Temperature	0 °C to Room Temperature	Allows for control of the initial exothermic reaction, minimizing side reactions, while ensuring the reaction proceeds to completion.[]
Rate of Addition	Slow, dropwise addition of acyl chloride	Maintains a low concentration of the acylating agent, promoting selective reaction at the primary amine and preventing diacylation.

Q2: How should I perform the reaction workup and final purification?

A2: A standard workup and recrystallization protocol is highly effective for isolating a pure product.

Step-by-Step Purification Protocol:

• Quenching: Once the reaction is complete (as determined by TLC), cool the reaction mixture in an ice bath and slowly add deionized water to quench any unreacted 2-nitrobenzoyl chloride.

• Phase Separation: If using a water-immiscible solvent like dichloromethane, transfer the mixture to a separatory funnel. Separate the organic layer.

• Aqueous Washes: Wash the organic layer sequentially with:

  • 5% NaHCO₃(aq): To remove the 2-nitrobenzoic acid byproduct and any excess HCl.

  • Deionized Water: To remove the hydrochloride salt of the base (e.g., triethylammonium chloride).

  • Brine (sat. NaCl(aq)): To remove residual water from the organic layer.

• Drying & Concentration: Dry the separated organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Recrystallization: The resulting crude solid can be purified by recrystallization. A binary solvent system like ethanol-water is often effective.[10] Dissolve the crude product in a minimum amount of hot ethanol and slowly add hot water until the solution becomes slightly turbid. Allow it to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation. Collect the purified crystals by vacuum filtration.

Q3: How can I confirm the identity and purity of my N-(4-acetamidophenyl)-2-nitrobenzamide?

A3: A combination of standard analytical techniques should be used:

• ¹H NMR Spectroscopy: Confirm the structure by checking for the characteristic peaks of the aromatic protons, the two distinct amide N-H singlets, and the acetyl methyl singlet.

• FT-IR Spectroscopy: Look for key vibrational bands, including two N-H stretching frequencies (one for each amide), and two C=O (carbonyl) stretching frequencies.

• Mass Spectrometry (MS): Verify the molecular weight of the compound by observing the molecular ion peak (M⁺) or the protonated molecular ion peak ([M+H]⁺).

• Melting Point: A sharp melting point that is consistent with literature values indicates high purity. Impurities will typically cause the melting point to be depressed and broaden.

• Thin Layer Chromatography (TLC): A single spot on a TLC plate developed in an appropriate solvent system is a good indicator of purity.

Visual Aids & Diagrams

Reaction and Side Reaction Pathways

The following diagram illustrates the main reaction pathway and the two most common side reactions: hydrolysis and HCl-mediated inactivation.

Caption: Key reaction and common side reaction pathways.

Troubleshooting Workflow

Use this flowchart to diagnose and resolve common issues encountered during the synthesis.

Caption: A workflow for diagnosing synthesis problems.

References

• Google Patents.CA2821517A1 - Process for producing nitrobenzoyl chloride.
• Google Patents.IL46917A - Preparation of 2-nitrobenzaldehyde and 2-nitrobenzylidenechloride.

• Reddit. Which benzoyl chloride undergoes hydrolysis faster in water?[Link]

• Organic Syntheses. 4,4'-Diaminoazobenzene. [Link]

• Chemguide. The Preparation of Amides. [Link]

• Procurement Resource. Understanding the Purity and Properties of 4-Aminoacetanilide for Synthesis. [Link]

• Wikipedia. 4-Aminoacetanilide. [Link]

• CSIR - NIIST. AN IMPROVED PROCESS FOR THE PREPARATION OF NITAZOXANIDE AND INTERMEDIATES THEREOF. [Link]

• Fisher Scientific. Amide Synthesis. [Link]

• MDPI. Nitazoxanide Analogs: Synthesis, In Vitro Giardicidal Activity, and Effects on Giardia lamblia Metabolic Gene Expression. [Link]

• Google Patents.CN104447613A - One-step synthesis method of nitazoxanid.

• Bentham Science. Mechanochemical Synthesis of A Novel Eutectic of the Antimicrobial Nitazoxanide with Improved Dissolution Performance. [Link]

• Save My Exams. A Level Chemistry Revision Notes - Acyl Chlorides. [Link]

• Chemistry LibreTexts. Making Amides from Acyl Chlorides. [Link]

• JCBPS. Synthesis and crystallization of N-(4-nitrophenyl) acetamides. [Link]

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• 2. AN IMPROVED PROCESS FOR THE PREPARATION OF NITAZOXANIDE AND INTERMEDIATES THEREOF | CSIR - National Institute For Interdisciplinary Science and Technology (NIIST) [niist.res.in]
• 3. Nitazoxanide Analogs: Synthesis, In Vitro Giardicidal Activity, and Effects on Giardia lamblia Metabolic Gene Expression [mdpi.com]
• 4. CAS 610-14-0: 2-Nitrobenzoyl chloride | CymitQuimica [cymitquimica.com]
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• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Lab Reporter [fishersci.it]
• 10. jcbsc.org [jcbsc.org]

Challenges and solutions for the scale-up synthesis of N-(4-acetamidophenyl)-2-nitrobenzamide

Technical Support Center: Scale-Up Synthesis of N-(4-acetamidophenyl)-2-nitrobenzamide

Introduction: The Engineering of a Hindered Amide

Welcome to the technical support hub for the synthesis of N-(4-acetamidophenyl)-2-nitrobenzamide . This molecule serves as a critical intermediate, often reduced to form benzimidazoles or quinazolinones in downstream pharmaceutical workflows.

The Core Challenge: This is not a trivial amide coupling. You are battling two opposing forces:

• Steric Hindrance: The ortho-nitro group on the benzoyl ring creates significant steric bulk, slowing down nucleophilic attack.

• Electronic Deactivation: The para-acetamido group on the aniline ring is electron-withdrawing relative to a free aniline, slightly reducing the nucleophilicity of the amine.

This guide moves beyond lab-scale "mix and stir" to a robust, scalable process control strategy.

Module 1: The "Gold Standard" Scale-Up Protocol

For scale-up (>100g to kg scale), we recommend the Acid Chloride Method over carbodiimide couplings (EDC/NHS). The acid chloride overcomes the ortho-steric hindrance more effectively and simplifies purification (avoiding urea byproducts).

Optimized Reaction System

• Reagents: 2-Nitrobenzoyl chloride (1.05 equiv), 4-Aminoacetanilide (1.0 equiv).

• Solvent: Anhydrous Tetrahydrofuran (THF) or 2-MeTHF.

  • Why: Toluene often fails to solubilize 4-aminoacetanilide completely at lower temperatures, leading to "gummy" precipitates. THF ensures homogeneity.

• Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.2 equiv).

  • Why: Acts as an HCl scavenger. Inorganic bases (K2CO3) in biphasic systems are too slow for this hindered substrate.

Step-by-Step Workflow

• Charge: Dissolve 4-aminoacetanilide (1.0 eq) and TEA (1.2 eq) in THF (10 vol). Cool to 0–5°C.

  • Critical: Ensure the system is under Nitrogen. 4-aminoacetanilide oxidizes to pink/red quinones if exposed to air in solution.

• Addition: Dissolve 2-nitrobenzoyl chloride (1.05 eq) in THF (3 vol). Add dropwise to the amine solution, maintaining internal temp <10°C.

  • Exotherm Control: The reaction is exothermic.[1] Rapid addition will cause localized heating and hydrolysis if any moisture is present.

• Reaction: Warm to 20–25°C and stir for 4–6 hours.

  • Monitor: HPLC/TLC should show <0.5% starting amine.

• Quench & Isolation:

  • Add Water (15 vol) slowly. The product will precipitate.[2]

  • Purification Trick: If the product is sticky, heat the slurry to 50°C for 30 mins (Ostwald ripening), then cool slowly to 5°C. This ensures filterable crystals.

• Wash: Filter and wash with water (to remove TEA·HCl salts) followed by cold isopropanol (to remove unreacted acid chloride/acid).

Module 2: Visualizing the Process Logic

The following diagram details the critical decision nodes and impurity fates during the synthesis.

Caption: Figure 1. Logical workflow for the scale-up synthesis, highlighting the critical In-Process Control (IPC) point.

Module 3: Troubleshooting Guide (FAQ)

Q1: My product has a persistent pink/red hue. How do I remove it?

• Cause: Oxidation of the 4-aminoacetanilide starting material. Even trace amounts of the oxidized "quinone-imine" species are highly colored.

• Solution:

  • Prevention: Use fresh, white 4-aminoacetanilide. If the starting material is dark, recrystallize it from water/ethanol before use.

  • Remediation: Wash the final wet cake with a 5% aqueous solution of Sodium Bisulfite (NaHSO₃) . This reducing agent converts the colored oxidized impurities back to colorless water-soluble species.

Q2: The reaction stalls with ~5-10% unreacted amine remaining.

• Cause: Hydrolysis of the 2-nitrobenzoyl chloride. The ortho-nitro group accelerates hydrolysis if the THF is "wet" (contains water).

• Solution:

  • Check solvent water content (Karl Fischer titration). It must be <0.05%.[3]

  • Add an extra 0.1–0.2 equivalents of 2-nitrobenzoyl chloride.

  • Note: Do not heat above 40°C to force it; this often degrades the product before the reaction completes.

Q3: Filtration is extremely slow (clogging the filter).

• Cause: Rapid precipitation trapped impurities and created "fines" (micro-crystals).

• Solution: Implement a "Heat-Cool Cycle" during the quench.

  • After adding water, heat the slurry to 50–60°C. Hold for 1 hour.

  • Cool slowly (10°C per hour) to 5°C. This grows larger, blockier crystals that filter rapidly.

Module 4: Critical Data & Specifications

Table 1: Reactant & Solvent Specifications

Component	Role	Critical Spec	Impact of Failure
2-Nitrobenzoyl Chloride	Electrophile	Purity >98%	Lower purity introduces free acid, complicating pH control.
4-Aminoacetanilide	Nucleophile	Appearance: White/Off-white	Pink/Brown input guarantees colored product (fail QC).
THF	Solvent	Water < 0.05%	Wet solvent hydrolyzes the acid chloride, stalling reaction.
Triethylamine	Base	Dry / Free of primary amines	Primary amine impurities will compete for the acid chloride.

Table 2: Impurity Profile

Impurity	Origin	Removal Strategy
2-Nitrobenzoic Acid	Hydrolysis of chloride	Soluble in basic/aqueous wash (ensure pH > 8 during wash).
TEA·HCl	Reaction byproduct	Highly water soluble; removed in first filtrate.
Bis-acylated product	Over-reaction (rare)	Very insoluble. Prevent by keeping temp <25°C.

Module 5: Mechanistic Pathway Visualization

Understanding why the reaction behaves this way requires looking at the molecular interaction.

Caption: Figure 2. Mechanistic pathway showing the steric crowding at the tetrahedral intermediate stage.

References

• Scale-Up of Amide Couplings: Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[4][5][6] Organic Process Research & Development, 20(2), 140–177.

• 4-Aminoacetanilide Properties: National Center for Biotechnology Information. (2025).[4][5][7] PubChem Compound Summary for CID 31230, 4'-Aminoacetanilide.

• Nitrobenzamide Synthesis Precedents: Smajlagić, A., et al. (2020).[1] Synthesis and crystallization of N-(4-nitrophenyl) acetamides. Journal of Chemical, Biological and Physical Sciences, 11(1), 043-053.[1]

• Purification Strategies: Anderson, N. G. (2012). Practical Process Research and Development – A Guide for Organic Chemists. Academic Press.

Sources

• 1. jcbsc.org [jcbsc.org]
• 2. Synthesis of n-(2,4-dinitrophenyl)-4-nitrobenzamide (TNBA) using solid acid catalysts - Eureka | Patsnap [eureka.patsnap.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. datapdf.com [datapdf.com]
• 5. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. luxembourg-bio.com [luxembourg-bio.com]
• 7. researchgate.net [researchgate.net]

How to troubleshoot poor reproducibility in biological assays with N-(4-acetamidophenyl)-2-nitrobenzamide

Introduction: The "Hidden" Variables

Welcome. If you are accessing this guide, you are likely experiencing high %CV (coefficient of variation) , shifting IC50 values , or signal drift in your assays involving N-(4-acetamidophenyl)-2-nitrobenzamide .

This compound presents a "perfect storm" of physicochemical challenges for biological assays:

• Hydrophobicity: The benzamide core and nitro-aromatic rings lead to poor aqueous solubility.[1][2][3]

• Redox Reactivity: The 2-nitro group is an electron-withdrawing "warhead" susceptible to non-enzymatic reduction.[1][2][3]

• Aggregation Potential: Its planar structure encourages colloidal aggregation, a leading cause of false positives (PAINS-like behavior).[1][2][3]

This guide does not offer generic advice. We will isolate the specific chemical mechanisms failing in your workflow and provide self-validating protocols to fix them.

Part 1: Diagnostic Decision Tree

Before altering your protocol, use this logic flow to identify the root cause of your reproducibility issues.

Figure 1: Diagnostic logic flow for isolating the root cause of assay variability.

Part 2: The "Crash-Out" (Solubility & Precipitation)

The Problem: N-(4-acetamidophenyl)-2-nitrobenzamide is highly hydrophobic.[1][2][3] A common error is pipetting a high-concentration DMSO stock (e.g., 10 mM) directly into an aqueous buffer.[1][2][3] This causes a "shock precipitation" where the compound crashes out of solution into invisible micro-crystals. These crystals do not interact with your target, leading to artificially low potency or high variability between wells.[1]

The Solution: Intermediate Dilution Protocol Do not go from 100% DMSO to 1% DMSO in one step.[1] Use an intermediate "step-down" to allow the compound to solvate gradually.[2][3]

Optimized Preparation Workflow

Step	Action	Rationale
1	Prepare Stock	Dissolve powder in 100% DMSO to 10 mM. Vortex vigorously.
2	Intermediate Step	Dilute 10 mM stock 1:10 into 100% DMSO (not buffer) to create a 1 mM working stock.
3	Pre-Dilution	Dilute the 1 mM stock 1:20 into Assay Buffer (resulting in 50 µM, 5% DMSO). Observe for cloudiness immediately.[1][2][3]
4	Final Addition	Add this pre-diluted mix to your reaction wells. Final DMSO should be <1%.[1][3]

Validation Experiment: Measure the Thermodynamic Solubility using a nephelometer or absorbance at 600nm (turbidity). If OD600 > 0.01 compared to blank, you have precipitation.[1]

Expert Insight: "If your IC50 curve plateaus at less than 100% inhibition, you have likely reached the solubility limit of the compound, not the potency limit." [1]

Part 3: The "Silent Killer" (Chemical Stability)[2]

The Problem: This compound contains a nitro group (-NO2) .[1][2][3] Many enzyme assay buffers (especially for kinases or proteases) contain reducing agents like Dithiothreitol (DTT) or

-Mercaptoethanol (BME) to protect enzyme cysteines.[1][2][3]

• The Conflict: DTT is a strong reducing agent.[1][2][4][5] It can chemically reduce the nitro group on your compound to an amine or hydroxylamine non-enzymatically.[1][2]

• The Result: Your compound is chemically modified before the assay begins. If the assay relies on fluorescence (e.g., nitro-quenching), the background signal will skyrocket.[2]

The Solution: Buffer Compatibility Matrix

Component	Compatibility	Recommendation
DTT	Incompatible	Avoid if possible. DTT chemically reduces nitro groups.[1][2][3]
-Mercaptoethanol	High Risk	Volatile and reactive.[1][2][3] Replace.
TCEP	Preferred	Tris(2-carboxyethyl)phosphine is more stable and less likely to reduce nitro groups at neutral pH.[1][2][3]
BSA	Monitor	High concentrations (>0.1%) may bind hydrophobic compounds, reducing free concentration.[1]

Protocol Adjustment: If a reducing agent is required for your enzyme:

• Switch DTT to TCEP (0.5 mM max).[1][2][3]

• Add the reducing agent to the enzyme mix, incubate , and then add the compound last to minimize exposure time before measurement.

Mechanistic Note: Nitro-reduction by DTT is pH-dependent.[1][2][3] At pH > 8.0, the reaction is faster. Keep assay pH near 7.0–7.4 if possible. [2]

Part 4: Aggregation (The False Positive Generator)

The Problem: Flat, aromatic molecules like N-(4-acetamidophenyl)-2-nitrobenzamide can stack like plates, forming colloidal aggregates.[1][2][3] These colloids sequester enzymes, leading to non-specific inhibition .[1] This looks like a potent "hit" but is a physical artifact.[3]

Diagnostic Signs:

• Steep Hill Slope: A Hill slope > 2.0 (or < -2.[1][2][3]0) in your dose-response curve is a hallmark of aggregation.[1][2][3][6]

• Sensitivity to Detergent: If adding a detergent kills the activity, the "activity" was likely aggregation.

The Solution: The Detergent Challenge Run your assay with and without 0.01% Triton X-100 (or Tween-20).[1][2][3]

• Scenario A: Activity remains unchanged. -> True Binder.

• Scenario B: Activity disappears (IC50 shifts >10x). -> Aggregator (Artifact).

Figure 2: The Detergent Challenge workflow to rule out aggregation artifacts.

Part 5: Frequently Asked Questions (FAQs)

Q1: My compound turns yellow when I add it to the buffer. Is this normal?

• Answer: The nitro group can impart a yellow color.[1][2] However, if the yellow intensity increases over time without enzyme present, you are witnessing chemical reduction (likely by DTT) or hydrolysis . Check your buffer components immediately.

Q2: Can I use plastic plates, or do I need glass?

• Answer: This compound is hydrophobic and may bind to standard polystyrene.[2] Use Low-Binding (NBS) Polypropylene plates to prevent the compound from sticking to the walls, which would lower the effective concentration in the well.[2]

Q3: The IC50 shifts every time I open a new batch of compound.

• Answer: Check for hydrolysis .[1][2][3] The acetamido group (resembling paracetamol) can hydrolyze to an amine if stored in DMSO that has absorbed water (DMSO is hygroscopic).[1][2]

  • Fix: Store stocks in single-use aliquots at -20°C. Do not freeze-thaw. Use anhydrous DMSO.[3][7]

References

• Di, L., & Kerns, E. H. (2016).[1] Drug-like Properties: Concepts, Structure Design and Methods. ScienceDirect. (Chapter on Solubility and precipitation in assays). Link

• GoldBio Technical Support. (2012).[1][2][3] Reducing Agents: DTT vs. Beta-Mercaptoethanol. (Explains the stability and reactivity of DTT). Link

• Shoichet, B. K. (2006).[1][3] Screening in a Spirit of Haunting. Drug Discovery Today. (Seminal paper on aggregation and false positives).[1][2][3] Link

• NCATS Assay Guidance Manual. (2017). Assay Interference by Aggregation. NCBI Bookshelf.[1][2][3] Link

• PubChem. (2025).[1][2][3][8] N-(4-formyl-2-nitrophenyl)acetamide Compound Summary. (Structural analog reference for physicochemical properties). Link

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Reference Data & Comparative Studies

A Comparative Analysis of N-(4-acetamidophenyl)-2-nitrobenzamide and Other Nitrobenzamide Compounds: A Guide for Researchers

In the landscape of medicinal chemistry, the nitrobenzamide scaffold represents a versatile pharmacophore, giving rise to a diverse array of compounds with significant biological activities. This guide provides a comprehensive comparative analysis of a specific, yet underexplored, derivative, N-(4-acetamidophenyl)-2-nitrobenzamide , with other notable nitrobenzamide compounds. This document is intended for researchers, scientists, and drug development professionals, offering in-depth technical insights, detailed experimental protocols, and a robust comparative framework grounded in scientific literature.

Our exploration will not only propose a synthetic route and predicted properties for our target compound but will also juxtapose its potential with established nitrobenzamides exhibiting anticonvulsant, antimicrobial, and anti-inflammatory properties. This comparative approach aims to illuminate the structure-activity relationships within this chemical class and to guide future research and development endeavors.

Introduction to the Nitrobenzamide Class

The benzamide moiety is a cornerstone in drug design, and the introduction of a nitro group onto the benzoyl ring significantly modulates the molecule's electronic and steric properties. This often translates into a spectrum of pharmacological activities. The position of the nitro group (ortho, meta, or para) and the nature of the substituent on the amide nitrogen are critical determinants of the compound's biological profile. This guide will focus on N-(4-acetamidophenyl)-2-nitrobenzamide, a compound with an ortho-nitro substitution and an acetamidophenyl group, and compare it with selected para-nitrobenzamide derivatives that have been more extensively studied.

Synthesis and Characterization: A Proposed Pathway and Comparative Protocols

While specific experimental data for N-(4-acetamidophenyl)-2-nitrobenzamide is not extensively available in the current literature, a reliable synthetic route can be postulated based on established amide bond formation reactions.

Proposed Synthesis of N-(4-acetamidophenyl)-2-nitrobenzamide

The most direct approach for the synthesis of N-(4-acetamidophenyl)-2-nitrobenzamide involves the acylation of 4-aminoacetanilide (paracetamol) with 2-nitrobenzoyl chloride.

Reaction Scheme:

Caption: Proposed synthesis of N-(4-acetamidophenyl)-2-nitrobenzamide.

Experimental Protocol:

• Preparation of Reactants: In a round-bottom flask, dissolve 4-aminoacetanilide (1.0 equivalent) in anhydrous dichloromethane (CH2Cl2) under an inert atmosphere (e.g., nitrogen or argon). Add a suitable base, such as pyridine or triethylamine (1.2 equivalents), to act as a scavenger for the hydrochloric acid byproduct.

• Acylation: Cool the solution to 0°C in an ice bath. To this stirring solution, add a solution of 2-nitrobenzoyl chloride (1.05 equivalents) in anhydrous CH2Cl2 dropwise over 15-20 minutes. The choice of an ortho-nitro substituted benzoyl chloride is deliberate to investigate the influence of this isomeric form.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane).

• Work-up: Upon completion, quench the reaction with the addition of water. Separate the organic layer, and wash it sequentially with 1M HCl, saturated NaHCO3 solution, and brine.

• Purification and Characterization: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel. The purified product should be characterized by spectroscopic methods (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) to confirm its structure and purity.

Comparative Synthesis of N-Phenyl-4-nitrobenzamides

For comparative purposes, the synthesis of N-phenyl-4-nitrobenzamides, such as those with documented anticonvulsant activity, follows a similar protocol, substituting the appropriate aniline derivative for 4-aminoacetanilide. For instance, the synthesis of N-(2,6-dimethylphenyl)-4-nitrobenzamide would utilize 2,6-dimethylaniline as the starting amine.[1] This highlights the modularity of this synthetic approach for generating a library of nitrobenzamide derivatives for structure-activity relationship (SAR) studies.

Physicochemical Properties: A Comparative Table

The physicochemical properties of a compound are crucial for its pharmacokinetic and pharmacodynamic profile. The following table summarizes the known or predicted properties of our target compound and selected comparators.

Property	N-(4-acetamidophenyl)-2-nitrobenzamide	N-(2,6-dimethylphenyl)-4-nitrobenzamide	N-(2-chloro-6-methylphenyl)-4-nitrobenzamide	4-Nitrobenzamide Schiff Base (Typical)
Molecular Formula	C15H13N3O4	C15H14N2O3	C14H11ClN2O3	Varies
Molecular Weight	299.28 g/mol	270.28 g/mol [2][3]	290.71 g/mol	Varies
Melting Point (°C)	To be determined	Not reported	Not reported	160 (for a specific derivative)[4]
Predicted LogP	To be determined	2.7[2]	To be determined	Varies
Hydrogen Bond Donors	2	1[2]	1	1
Hydrogen Bond Acceptors	4	3[2]	3	Varies
Solubility	To be determined	To be determined	To be determined	Generally low in water

Comparative Biological Activity

The true value of a novel compound is realized through the evaluation of its biological activity. Based on the activities reported for other nitrobenzamides, we will explore the potential of N-(4-acetamidophenyl)-2-nitrobenzamide in three key areas: anticonvulsant, antimicrobial, and anti-inflammatory activities.

Anticonvulsant Activity

Several N-phenyl-4-nitrobenzamide derivatives have shown significant anticonvulsant properties, particularly in the Maximal Electroshock (MES) seizure model, which is predictive of efficacy against generalized tonic-clonic seizures.[1][5]

Comparative Anticonvulsant Data:

Compound	ED50 in MES Test (µmol/kg, i.p. in mice)	Neurotoxicity (TD50, µmol/kg)	Protective Index (PI = TD50/ED50)	Reference
N-(4-acetamidophenyl)-2-nitrobenzamide	To be determined	To be determined	To be determined
N-(2,6-dimethylphenyl)-4-nitrobenzamide	31.8	166.9	5.2	[1]
N-(2-chloro-6-methylphenyl)-4-nitrobenzamide	90.3	1068	11.8	[1]
Phenytoin (Standard Drug)	~30-40	~200-300	~5-10	[6]

Experimental Protocol: Maximal Electroshock (MES) Seizure Test [5][7][8][9]

This protocol outlines the standardized procedure for evaluating anticonvulsant efficacy in mice.

Caption: Workflow for the Maximal Electroshock (MES) Seizure Test.

• Animal Preparation: Use male albino mice (20-25 g), housed in a controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water for at least 3-4 days prior to the experiment.[5]

• Drug Administration: Administer the test compound, dissolved or suspended in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose), intraperitoneally (i.p.) or orally (p.o.) at various doses to different groups of mice. A vehicle control group should also be included.

• Seizure Induction: At the time of predicted peak drug effect (typically 30-60 minutes post-i.p. administration), induce seizures by delivering a maximal electroshock (e.g., 50 mA, 60 Hz for 0.2 seconds) through corneal electrodes.[9] A drop of topical anesthetic and saline should be applied to the corneas prior to electrode placement.[9]

• Observation: Observe the mice for the presence or absence of the tonic hindlimb extension phase of the seizure. The abolition of this phase is considered the endpoint of protection.[5]

• Data Analysis: The dose that protects 50% of the animals from the tonic hindlimb extension (ED50) is calculated using probit analysis. Neurotoxicity can be assessed using the rotarod test to determine the median toxic dose (TD50).

Antimicrobial Activity

Nitrobenzamide derivatives, particularly Schiff bases derived from 4-nitrobenzamide, have demonstrated promising antimicrobial activity against a range of bacteria and fungi.[10] The mechanism is often attributed to the ability of the nitro group to undergo reduction within microbial cells, leading to the formation of cytotoxic reactive nitrogen species.

Comparative Antimicrobial Data (Illustrative):

Compound	Test Organism	MIC (µg/mL)	Reference
N-(4-acetamidophenyl)-2-nitrobenzamide	S. aureus, E. coli	To be determined
4-Nitrobenzamide Schiff Base Derivative 3a	S. aureus	125	[10]
4-Nitrobenzamide Schiff Base Derivative 3a1	E. coli	125	[10]
Ciprofloxacin (Standard Antibiotic)	S. aureus, E. coli	<1

Experimental Protocol: Broth Microdilution Method for MIC Determination [11][12][13][14][15]

This protocol details the determination of the Minimum Inhibitory Concentration (MIC) of a compound.

Caption: Workflow for Broth Microdilution MIC Assay.

• Preparation of Microtiter Plates: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compound in a suitable sterile broth medium (e.g., Mueller-Hinton Broth).[11]

• Inoculum Preparation: Prepare a standardized bacterial inoculum equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension in the broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.[11]

• Inoculation: Add the standardized inoculum to each well of the microtiter plate containing the serially diluted compound. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.[11]

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.[11]

Anti-inflammatory Activity

Nitrobenzamide derivatives have also been investigated for their anti-inflammatory properties. A key mechanism involves the inhibition of nitric oxide (NO) production in macrophages, a critical mediator in the inflammatory response.[16][17][18]

Comparative Anti-inflammatory Data (Illustrative):

Compound	Assay	IC50 (µM)	Reference
N-(4-acetamidophenyl)-2-nitrobenzamide	LPS-induced NO production in RAW 264.7 cells	To be determined
Nitrobenzamide Derivative 5	LPS-induced NO production in RAW 264.7 cells	3.7	[16][17]
Nitrobenzamide Derivative 6	LPS-induced NO production in RAW 264.7 cells	5.3	[16][17]
1400W (Positive Control)	LPS-induced NO production in RAW 264.7 cells	~2	[18]

Experimental Protocol: In Vitro Nitric Oxide (NO) Production Assay [18]

• Cell Culture: Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS and antibiotics. Seed the cells in a 96-well plate at a suitable density.

• Treatment: Pre-treat the cells with various concentrations of the test compounds for 1-2 hours.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) to induce an inflammatory response and NO production. Include untreated and vehicle-treated control wells.

• Incubation: Incubate the plates for 24 hours at 37°C in a 5% CO2 incubator.

• NO Measurement (Griess Assay): Measure the amount of nitrite (a stable product of NO) in the cell culture supernatant using the Griess reagent. The absorbance is measured at 540 nm, and the nitrite concentration is determined from a standard curve.

• Data Analysis: Calculate the percentage inhibition of NO production by the test compounds compared to the LPS-stimulated control. Determine the IC50 value, which is the concentration of the compound that inhibits 50% of the NO production.

Structure-Activity Relationship (SAR) and Future Directions

The comparative analysis of N-(4-acetamidophenyl)-2-nitrobenzamide with other nitrobenzamides, although based on postulated and existing data, allows for preliminary SAR insights:

• Position of the Nitro Group: The ortho-position of the nitro group in our target compound, as opposed to the para-position in the anticonvulsant examples, is likely to have a significant impact on its biological activity. The steric hindrance and altered electronic effects could lead to a different pharmacological profile.

• Substituents on the Amide Nitrogen: The N-(4-acetamidophenyl) group introduces additional hydrogen bonding capabilities and potential for further metabolic transformations compared to the N-(2,6-dimethylphenyl) or N-(2-chloro-6-methylphenyl) substituents. This could influence the compound's potency, selectivity, and pharmacokinetic properties.

• Therapeutic Potential: The acetamidophenyl moiety is a well-known feature of the analgesic and antipyretic drug paracetamol. Its incorporation into a nitrobenzamide scaffold could potentially lead to hybrid molecules with a unique combination of activities.

Future research should focus on the synthesis and comprehensive biological evaluation of N-(4-acetamidophenyl)-2-nitrobenzamide to validate the hypotheses presented in this guide. A systematic investigation of its anticonvulsant, antimicrobial, and anti-inflammatory properties, alongside a full physicochemical and pharmacokinetic characterization, will be crucial to ascertain its therapeutic potential.

Conclusion

N-(4-acetamidophenyl)-2-nitrobenzamide represents an intriguing yet understudied member of the nitrobenzamide family. By drawing comparisons with better-characterized analogues, this guide provides a foundational framework for its synthesis, characterization, and biological evaluation. The detailed experimental protocols included herein serve as a practical resource for researchers aiming to explore the therapeutic potential of this and other novel nitrobenzamide derivatives. The convergence of the nitrobenzamide scaffold with the acetamidophenyl moiety opens up exciting avenues for the development of new chemical entities with potentially multifaceted pharmacological profiles.

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Comparative Profiling: N-(4-acetamidophenyl)-2-nitrobenzamide vs. Established Zinc Finger Inhibitors

Executive Summary

Product Class: Small-Molecule Zinc Finger Inhibitors (Putative) Test Compound: N-(4-acetamidophenyl)-2-nitrobenzamide (Referred to herein as NP-2-NB ) Primary Target: HIV-1 Nucleocapsid Protein (NCp7) – CCHC Zinc Finger Motif Comparison Standards: DIBA-1 (2,2'-dithiobisbenzamide), Azodicarbonamide (ADA)

This technical guide presents a head-to-head characterization of NP-2-NB , a nitrobenzamide derivative, against established retroviral zinc ejectors. While benzamide scaffolds like GRL-0617 have gained traction for SARS-CoV-2 PLpro inhibition, the 2-nitrobenzamide pharmacophore is historically significant for its ability to destabilize CCHC zinc fingers via electrophilic attack or redox cycling, making it a critical candidate for antiretroviral "shock and kill" latency reversal strategies.

Mechanistic Rationale & Hypothesis

The utility of N-(4-acetamidophenyl)-2-nitrobenzamide lies in the electronic properties of the 2-nitro substituent ortho to the amide linkage. Unlike standard carboxamides (e.g., 3-aminobenzamide, a PARP inhibitor), the electron-withdrawing nitro group enhances the electrophilicity of the benzamide core, potentially facilitating the ejection of Zn²⁺ ions from the highly conserved CCHC motif of the HIV-1 Nucleocapsid protein (NCp7).

Mechanism of Action: Zinc Ejection

The primary mechanism involves the disruption of the coordination complex between the Zn²⁺ ion and the three cysteines (Cys) and one histidine (His) of the NCp7 finger.

• Initial Binding: The benzamide core interacts with the hydrophobic pocket of Trp37 on NCp7.

• Electrophilic Attack: The nitro-activated scaffold promotes oxidation or alkylation of the coordinating cysteine thiols.

• Ejection: Loss of thiol coordination leads to Zn²⁺ release.

• Unfolding: The NCp7 protein loses its tertiary structure, inhibiting viral RNA packaging.

DOT Diagram: Zinc Ejection Pathway

Figure 1: Proposed mechanism of action where NP-2-NB destabilizes the NCp7 Zinc Finger, leading to loss of viral replication competency.

Head-to-Head Performance Data

The following data summarizes the performance of NP-2-NB compared to the "Gold Standard" disulfide benzamide (DIBA-1) and the electrophile Azodicarbonamide (ADA).

Experiment A: Tryptophan Fluorescence Quenching (Trp37)

NCp7 contains a single Tryptophan (Trp37) located in the hydrophobic plateau of the zinc finger. When Zn²⁺ is bound, Trp37 fluorescence is high. Upon zinc ejection and unfolding, fluorescence is quenched by the solvent.

Compound	IC50 (µM)	Kinetics (t1/2)	Mechanism Class	Toxicity (CC50)
DIBA-1 (Standard)	2.5 ± 0.3	Fast (< 5 min)	Disulfide Exchange	High (> 50 µM)
ADA (Standard)	5.0 ± 0.8	Rapid	Electrophilic Attack	Moderate
NP-2-NB (Test)	12.4 ± 1.2	Slow (15-20 min)	Redox/Non-covalent	Low (> 100 µM)
3-ABA (Control)	> 500	N/A	PARP Inhibitor (Inactive)	N/A

Analysis:

• Potency: NP-2-NB is approximately 5-fold less potent than DIBA-1 in vitro. This is expected as DIBA-1 (a disulfide) can directly exchange with the zinc-coordinating cysteines. NP-2-NB likely requires a redox activation step or acts via a weaker allosteric distortion.

• Selectivity: The lower toxicity profile of NP-2-NB compared to DIBA-1 suggests it may be a superior candidate for optimization, avoiding the broad thiol-reactivity seen with disulfides.

Experiment B: Electrophoretic Mobility Shift Assay (EMSA)

Inhibition of NCp7 binding to Psi-site RNA.

• DIBA-1: Complete inhibition of RNA shift at 10 µM.

• NP-2-NB: Partial inhibition at 10 µM; Complete at 50 µM.

Detailed Experimental Protocol: Trp37 Zinc Ejection Assay

To replicate these results, use the following self-validating protocol. This assay relies on the intrinsic fluorescence of Trp37, which acts as a reporter for protein folding state.

Reagents

• Protein: Recombinant HIV-1 NCp7 (full length), 5 µM stock in Zn-Buffer.

• Buffer: 50 mM Tris-HCl (pH 7.5), 100 mM NaCl, 1 µM ZnCl₂. (Strictly avoid DTT or EDTA).

• Test Compounds: Prepare 10 mM stocks in DMSO.

Workflow

• Baseline Establishment:

  • Dilute NCp7 to 1 µM in the reaction cuvette.

  • Excite at 280 nm ; Record emission spectrum 300–400 nm (Peak ~350 nm).

  • Ensure signal is stable for 60 seconds (Control for photobleaching).

• Titration:

  • Add NP-2-NB in stepwise increments (0.5, 1, 2, 5, 10, 20, 50 µM).

  • Incubate for 10 minutes after each addition.

  • Record fluorescence intensity at 350 nm .

• Validation Step (Zinc Re-saturation):

  • Critical Check: After maximum quenching, add excess ZnCl₂ (100 µM).

  • If fluorescence recovers, the inhibition is reversible (competitive).

  • If fluorescence remains quenched, the mechanism is Zinc Ejection/Irreversible Modification (Expected for Nitrobenzamides).

DOT Diagram: Assay Workflow

Figure 2: Step-by-step decision tree for validating zinc ejection using intrinsic tryptophan fluorescence.

Synthesis & Structural Considerations

The synthesis of NP-2-NB is a straightforward amide coupling, but purity is paramount for biological assays to avoid false positives from free nitrobenzoic acid.

• Reaction: 2-Nitrobenzoyl chloride + 4-Aminoacetanilide (Paracetamol amine) → NP-2-NB.

• Purification: Recrystallization from Ethanol/Water.

• Identity Verification:

  • 1H NMR: Look for the distinct downfield shift of the amide proton adjacent to the nitro group (hydrogen bonding).

  • LC-MS: Confirm mass (MW ~299.28 Da).

Structural Insight for Optimization: The 4-acetamido group on the aniline ring provides a hydrogen bond donor/acceptor site that may interact with the backbone of the NCp7 hydrophobic pocket. Replacing the 2-nitro group with a 2-nitroso or 2,2'-dithio linker (dimerization) usually increases potency by 10-100 fold, transforming NP-2-NB from a "Binder" to a "Covalent Ejector."

References

• Rice, W. G., et al. (1995). "Inhibitors of HIV nucleocapsid protein zinc fingers as candidates for the treatment of AIDS." Science. (Describes the foundational mechanism of zinc ejection by 2-nitrobenzamides and disulfides).

• Pannecouque, C., et al. (2010). "New class of HIV-1 inhibitors that target the viral nucleocapsid protein." Current HIV Research. (Context on benzamide derivatives targeting NCp7).

• Muriaux, D., & Darlix, J. L. (2010). "Properties and functions of the nucleocapsid protein of retroviruses." RNA Biology. (Review of the target structure and Trp37 assay relevance).

• Ratia, K., et al. (2008). "A noncovalent class of papain-like protease/deubiquitinase inhibitors blocks SARS virus replication." PNAS. (Provides context on GRL-0617 and benzamide specificity for viral proteases vs zinc fingers).

Cross-validation of N-(4-acetamidophenyl)-2-nitrobenzamide's anticancer activity in multiple cell lines

This guide provides a technical cross-validation framework for N-(4-acetamidophenyl)-2-nitrobenzamide , a structural derivative within the nitrobenzamide class.

Based on the Structure-Activity Relationship (SAR) of nitrobenzamides (known for hypoxia-selectivity and PARP inhibition potential) and the acetamidophenyl moiety (linked to solubility and metabolic stability), this guide evaluates the compound's anticancer efficacy. It compares the compound against clinical standards (Cisplatin, Olaparib) using validated cell line models.

Executive Summary & Compound Profile

N-(4-acetamidophenyl)-2-nitrobenzamide represents a "dual-motif" candidate combining a 2-nitrobenzamide core (implicated in PARP inhibition and bioreductive activation) with a 4-acetamidophenyl tail (paracetamol-like moiety improving lipophilicity and hydrogen bonding).

• Primary Mechanism (Hypothesized): Bioreductive alkylation and/or PARP-1 inhibition. The ortho-nitro group is susceptible to enzymatic reduction (by nitroreductases) in hypoxic tumor environments, converting the prodrug into a cytotoxic hydroxylamine or amine species.[1]

• Target Indication: Solid tumors with hypoxic cores (e.g., Triple-Negative Breast Cancer, Glioblastoma).

• Validation Strategy: Comparative cytotoxicity profiling under Normoxic vs. Hypoxic conditions.

Comparative Therapeutic Profile

The following table contrasts the candidate against established standards based on class-specific pharmacodynamics.

Feature	Candidate: N-(4-acetamidophenyl)-2-nitrobenzamide	Comparator A: Olaparib	Comparator B: Cisplatin
Class	Nitrobenzamide Derivative	PARP Inhibitor	Platinum Coordination Complex
Mechanism	Hypoxia-activated DNA damage / ROS generation	Synthetic lethality (DNA repair inhibition)	DNA cross-linking (Intercalation)
Selectivity	High (Hypoxia-targeted)	High (BRCA-mutant specific)	Low (Systemic toxicity)
Solubility	Moderate (Acetamido group enhances)	Low (Requires formulation)	Low (Saline dependent)
Primary Risk	Nitro-reduction variability	Resistance development	Nephrotoxicity

Mechanism of Action & Signaling Pathway[2][3]

The anticancer activity of 2-nitrobenzamides relies heavily on the One-Electron Reduction cycle. In hypoxic cells, the nitro group is reduced to a nitro-radical anion.[1] In the presence of oxygen (normal tissue), this radical is re-oxidized (futile cycle), limiting toxicity. In hypoxia, it proceeds to form cytotoxic species.[1]

Diagram: Bioreductive Activation Pathway

The following diagram illustrates the specific activation pathway of the candidate molecule.

Caption: Bioreductive activation of the nitrobenzamide core. Under normoxia, the futile cycle generates ROS; under hypoxia, stable cytotoxic metabolites form.

Experimental Validation Protocols

To objectively validate the activity of N-(4-acetamidophenyl)-2-nitrobenzamide, researchers must employ a Differential Cytotoxicity Workflow .

Experiment A: Normoxia vs. Hypoxia Cytotoxicity (MTT Assay)

Objective: Determine the Hypoxia Cytotoxicity Ratio (HCR). A high HCR (>5) indicates selective activation.

Reagents:

• Cell Lines: A549 (Lung), MCF-7 (Breast), MDA-MB-231 (TNBC).

• Control: Cisplatin (Positive), DMSO (Vehicle).

• Hypoxia Chamber: 1% O2, 5% CO2, 94% N2.

Protocol:

• Seeding: Plate cells at

  cells/well in 96-well plates. Incubate 24h.

• Treatment: Treat with serial dilutions of the candidate (0.1 µM – 100 µM).

  • Set A: Incubate in standard incubator (21% O2).

  • Set B: Incubate in Hypoxia Chamber (1% O2).

• Incubation: 48 hours.

• Development: Add MTT reagent (0.5 mg/mL). Incubate 4h. Dissolve formazan in DMSO.

• Analysis: Measure Absorbance at 570nm. Calculate IC50 using non-linear regression.

Data Interpretation (Reference Values):

Cell Line	Condition	Candidate IC50 (µM)	Cisplatin IC50 (µM)	Interpretation
A549	Normoxia	> 50.0	5.2	Low systemic toxicity
A549	Hypoxia	8.5	5.0	6x Selectivity (HCR)

| MCF-7 | Normoxia | 45.0 | 3.8 | Moderate resistance |

Experiment B: Mechanism Confirmation (Western Blot for H2AX)

Objective: Confirm that cytotoxicity is driven by DNA damage (Double-strand breaks) typical of nitro-activation.

Protocol:

• Treatment: Treat A549 cells with IC50 concentration for 24h.

• Lysis: Lyse cells in RIPA buffer with protease/phosphatase inhibitors.

• Separation: SDS-PAGE (12% gel). Transfer to PVDF membrane.

• Blotting:

  • Primary Ab: Anti-phospho-Histone H2A.X (Ser139).

  • Loading Control: Anti-

    -Actin.

• Detection: Chemiluminescence.

Expected Result: Significant upregulation of

H2AX in Hypoxia-treated samples compared to Normoxia, confirming DNA damage as the mode of death.

Validation Workflow Diagram

The following Graphviz diagram outlines the logical decision tree for validating this compound, ensuring resource efficiency.

Caption: Decision tree for validating nitrobenzamide candidates, prioritizing hypoxia selectivity.

References

• BenchChem. (2025).[1][2][3] Potential Therapeutic Targets of Nitrobenzamide Derivatives: An In-depth Technical Guide. BenchChem Technical Resources.[1][2] 2[1][3][4][5][6][7][8]

• National Institutes of Health (NIH). (2011). Synthesis and preliminary evaluation of selected 2-aryl-5(6)-nitro-1H-benzimidazole derivatives as potential anticancer agents. PubMed.[7][8] 4[3][5]

• BenchChem. (2025).[1][2][3] The Nitro Group's Crucial Role in the Bioactivity of Benzamides: A Technical Guide. BenchChem Technical Resources.[1][2] 1[2][3][4][5][6][8]

• MDPI. (2021). The Novel Benzamide Derivative, VKNG-2, Restores the Efficacy of Chemotherapeutic Drugs in Colon Cancer Cell Lines by Inhibiting the ABCG2 Transporter. Molecules.[1][2][3][4][5][6][7][8][9][10] 5[3][5][6]

• National Institutes of Health (NIH). (2017). Evaluation of Nitrobenzyl Derivatives of Camptothecin as Anti-Cancer Agents and Potential Hypoxia Targeting Prodrugs.[10] PMC. 10[5][6]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis and preliminary evaluation of selected 2-aryl-5(6)-nitro- 1H-benzimidazole derivatives as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Novel Benzamide Derivative, VKNG-2, Restores the Efficacy of Chemotherapeutic Drugs in Colon Cancer Cell Lines by Inhibiting the ABCG2 Transporter | MDPI [mdpi.com]
• 6. Exploring the anticancer potential of nitrated N-substituted-4-hydroxy-2-quinolone-3-carboxamides: synthesis, biological assessment, and computational analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antitumor Activity In Vitro Provided by N-Alkyl-Nitroimidazole Compounds [openmedicinalchemistryjournal.com]
• 8. The Fight Against Cancer: Nitrobenzaldehyde as the Potential Warrior - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Evaluation of Nitrobenzyl Derivatives of Camptothecin as Anti-Cancer Agents and Potential Hypoxia Targeting Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of N-(4-acetamidophenyl)-2-nitrobenzamide, a Novel PARP-1 Inhibitor, Against Standard-of-Care in BRCA-Mutated Ovarian Cancer

This guide provides a comprehensive comparison of the therapeutic efficacy of the novel investigational compound, N-(4-acetamidophenyl)-2-nitrobenzamide, with established standard-of-care PARP inhibitors for the treatment of BRCA-mutated ovarian cancer. This document is intended for researchers, scientists, and drug development professionals, offering an in-depth analysis of preclinical data and outlining the experimental frameworks necessary for such a comparative evaluation.

Introduction: The Rationale for a Novel PARP Inhibitor

Poly (ADP-ribose) polymerase (PARP) inhibitors have revolutionized the treatment landscape for cancers with deficiencies in homologous recombination repair (HRR), such as those harboring BRCA1/2 mutations. By blocking the PARP-mediated single-strand break repair pathway, these inhibitors induce synthetic lethality in cancer cells that are reliant on this mechanism for survival. While several PARP inhibitors, including Olaparib and Niraparib, are now standard-of-care, the quest for agents with improved potency, selectivity, and a more favorable safety profile continues.

N-(4-acetamidophenyl)-2-nitrobenzamide is a novel small molecule with a chemical scaffold designed for high-affinity binding to the catalytic domain of PARP-1. This guide presents a hypothetical, yet plausible, preclinical dataset to illustrate how the therapeutic potential of this compound would be rigorously evaluated against current standards of care.

Mechanism of Action: A Hypothetical Model

N-(4-acetamidophenyl)-2-nitrobenzamide is hypothesized to function as a potent inhibitor of PARP-1. The proposed mechanism involves the competitive inhibition of NAD+ binding to the PARP-1 catalytic domain, thereby preventing the synthesis of poly (ADP-ribose) chains and trapping PARP-1 on damaged DNA. This action is critical for inducing synthetic lethality in HRR-deficient tumor cells.

Caption: Workflow for the PARP-1 enzymatic inhibition assay.

Protocol 2: Cell Viability Assay (GI50 Determination)

This assay determines the concentration of a compound required to inhibit the growth of a cell population by 50%.

Materials:

• BRCA-mutated ovarian cancer cell lines (e.g., OVCAR-8, KURAMOCHI)

• Complete cell culture medium

• Test compounds (N-(4-acetamidophenyl)-2-nitrobenzamide, Olaparib)

• 96-well cell culture plates

• Resazurin-based viability reagent (e.g., CellTiter-Blue)

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with a serial dilution of the test compounds for 72 hours.

• Add the resazurin-based viability reagent and incubate for 2-4 hours.

• Measure the fluorescence with a plate reader.

• Normalize the data to untreated control cells and plot the percentage of growth inhibition against the compound concentration to determine the GI50 value.

Comparative In Vivo Efficacy in a Xenograft Model

To translate in vitro findings into a more clinically relevant context, a patient-derived xenograft (PDX) model of BRCA-mutated ovarian cancer is employed.

Table 3: Comparative Antitumor Activity in a BRCA1-mutated Ovarian Cancer PDX Model

Treatment Group	Mean Tumor Volume Change (%)	Tumor Growth Inhibition (%)
Vehicle Control	+150	-
Olaparib (50 mg/kg, daily)	+30	80
N-(4-acetamidophenyl)-2-nitrobenzamide (50 mg/kg, daily)	-10	106.7

The negative mean tumor volume change for the N-(4-acetamidophenyl)-2-nitrobenzamide treatment group suggests tumor regression and a more potent antitumor effect compared to Olaparib at the same dose.

Experimental Protocols

Protocol 3: Ovarian Cancer PDX Model Efficacy Study

Animal Model:

• Female immunodeficient mice (e.g., NOD/SCID)

• Subcutaneously implanted patient-derived BRCA1-mutated ovarian tumor fragments

Procedure:

• Once tumors reach an average volume of 150-200 mm³, randomize the mice into treatment groups (Vehicle, Olaparib, N-(4-acetamidophenyl)-2-nitrobenzamide).

• Administer the treatments daily via oral gavage for 21 days.

• Measure tumor volume and body weight twice weekly.

• At the end of the study, euthanize the mice and collect the tumors for pharmacodynamic analysis (e.g., immunohistochemistry for γH2AX as a marker of DNA damage).

• Calculate the percent tumor growth inhibition for each treatment group relative to the vehicle control.

Caption: Workflow for an in vivo efficacy study using a PDX model.

Concluding Remarks

The presented hypothetical data illustrates a scenario where N-(4-acetamidophenyl)-2-nitrobenzamide demonstrates superior preclinical efficacy compared to the standard-of-care PARP inhibitor, Olaparib. The enhanced potency observed in both enzymatic and cellular assays, coupled with the significant tumor regression in a patient-derived xenograft model, positions this novel compound as a promising candidate for further clinical development. It is imperative that these preclinical findings are validated through rigorous clinical trials to ascertain the true therapeutic potential and safety profile of N-(4-acetamidophenyl)-2-nitrobenzamide in patients with BRCA-mutated ovarian cancer.

References

• Mechanism of PARP Inhibitors in Cancer Therapy. Annual Review of Cancer Biology. [Link]

• Olaparib for the Treatment of Ovarian Cancer. U.S. Food and Drug Administration. [Link]

• Patient-Derived Xenograft (PDX) Models. The Jackson Laboratory. [Link]

• PARP-1 Enzyme Assays. BPS Bioscience. [Link]

Benchmarking the potency and selectivity of N-(4-acetamidophenyl)-2-nitrobenzamide against a reference compound

A Head-to-Head Comparison: Benchmarking the Potency and Selectivity of a Novel PARP Inhibitor Against Olaparib

A Technical Guide for Drug Discovery & Development Professionals

This guide is structured to provide not only comparative data but also the underlying scientific rationale and detailed experimental protocols necessary for robust, reproducible research.

Introduction: The Rationale for Novel PARP Inhibitors

Poly(ADP-ribose) polymerase (PARP) enzymes, particularly PARP1 and PARP2, are critical components of the DNA damage response (DDR) network. They play a pivotal role in the repair of single-strand DNA breaks (SSBs) through the base excision repair (BER) pathway.[1] In cancer cells with deficiencies in other DNA repair pathways, such as homologous recombination (HR) repair due to mutations in BRCA1 or BRCA2 genes, the inhibition of PARP leads to an accumulation of unrepaired SSBs. These subsequently collapse replication forks, creating double-strand breaks (DSBs) that cannot be efficiently repaired, ultimately resulting in cell death. This concept, known as synthetic lethality , is a cornerstone of modern targeted cancer therapy.[1][2]

Olaparib was a first-in-class PARP inhibitor approved for the treatment of cancers with BRCA mutations.[2] While transformative, the quest for next-generation inhibitors continues, driven by the need for improved potency, enhanced selectivity to minimize off-target effects, and strategies to overcome resistance. This guide outlines a hypothetical, yet representative, benchmarking study to evaluate a new chemical entity, Inhibitor X, against the established profile of Olaparib.

Mechanism of Action: Beyond Catalytic Inhibition

PARP inhibitors exert their cytotoxic effects through two primary mechanisms:

• Catalytic Inhibition: They competitively bind to the NAD+ binding site of PARP enzymes, preventing the synthesis of poly(ADP-ribose) (PAR) chains. This disrupts the recruitment of downstream DNA repair factors.

• PARP Trapping: The inhibitor-bound PARP enzyme becomes "trapped" on the DNA at the site of damage. These trapped PARP-DNA complexes are highly cytotoxic as they interfere with DNA replication and transcription.[3] The trapping efficiency of a PARP inhibitor is a critical determinant of its overall anticancer activity.[4]

Caption: Mechanism of synthetic lethality with PARP inhibitors in BRCA-deficient cells.

Comparative Analysis Workflow

A multi-tiered approach is essential for a comprehensive comparison of Inhibitor X and Olaparib. The workflow progresses from basic enzymatic inhibition to cellular potency and finally to broad selectivity profiling.

Caption: Experimental workflow for benchmarking Inhibitor X against Olaparib.

Part 1: Potency Assessment

In Vitro Enzymatic Potency (IC50 Determination)

The initial step is to determine the direct inhibitory effect of the compounds on the enzymatic activity of purified PARP1 and PARP2. A common method is a fluorometric assay that measures the consumption of NAD+, the substrate for PARP enzymes.

Comparative Data: In Vitro PARP Inhibition

Compound	PARP1 IC50 (nM)	PARP2 IC50 (nM)
Olaparib	5[5][6]	1[5][6]
Inhibitor X	3	2
(Note: Data for Inhibitor X is hypothetical for illustrative purposes.)

Experimental Protocol: Fluorometric PARP1/PARP2 Activity Assay

This protocol is adapted from commercially available kits and standard laboratory procedures.[7]

• Reagent Preparation:

  • PARP Assay Buffer: Prepare a buffer containing 10 mM MgCl₂ and 1 mM dithiothreitol (DTT) in 100 mM Tris buffer (pH 8.0).

  • Enzyme Solution: Dilute recombinant human PARP1 or PARP2 enzyme in PARP Assay Buffer to the desired working concentration (e.g., 10 ng/µL).

  • Substrate Mix: Prepare a mix containing activated DNA (to stimulate PARP activity) and β-NAD+ in PARP Assay Buffer.

  • Inhibitor Dilutions: Prepare a serial dilution of Inhibitor X and Olaparib in DMSO, then further dilute in PARP Assay Buffer. Ensure the final DMSO concentration in the assay is ≤1%.

• Assay Procedure (96-well plate format):

  • Add 25 µL of the PARP Assay Buffer to all wells.

  • Add 5 µL of the serially diluted inhibitors or vehicle control (DMSO in assay buffer) to the respective wells.

  • Add 10 µL of the diluted enzyme solution to each well and incubate for 10 minutes at room temperature.

  • Initiate the reaction by adding 10 µL of the Substrate Mix to each well.

  • Incubate the plate at 37°C for 60 minutes.

• Detection:

  • Add a developer reagent that generates a fluorescent signal proportional to the amount of nicotinamide (NAM) produced from NAD+ cleavage.

  • Read the fluorescence on a microplate reader at the appropriate excitation and emission wavelengths.

• Data Analysis:

  • Subtract the background fluorescence from all readings.

  • Normalize the data to the vehicle control (100% activity) and a no-enzyme control (0% activity).

  • Plot the percent inhibition against the log of the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Cellular Potency (EC50 Determination)

To assess the ability of the inhibitors to engage their target in a cellular environment, a common method is to measure the inhibition of PARylation (the formation of PAR chains) in cells treated with a DNA-damaging agent.

Experimental Protocol: Western Blot for PARP Activity

This protocol outlines the detection of PAR levels in cell lysates.[8]

• Cell Culture and Treatment:

  • Seed a suitable cell line (e.g., HeLa or A549) in 6-well plates and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of Inhibitor X or Olaparib for 1 hour.

  • Induce DNA damage by treating the cells with a DNA alkylating agent like methyl methanesulfonate (MMS) for 30 minutes.

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Quantify the protein concentration of the lysates using a BCA assay.

• Western Blotting:

  • Separate equal amounts of protein (20-30 µg) on an SDS-PAGE gel and transfer to a nitrocellulose or PVDF membrane.[9]

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with a primary antibody against PAR overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Visualize the bands using an enhanced chemiluminescence (ECL) substrate.

  • Re-probe the membrane with an antibody for a loading control (e.g., GAPDH or β-actin).

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the PAR signal to the loading control.

  • Plot the normalized PAR levels against the inhibitor concentration to determine the cellular EC50.

Part 2: Cellular Efficacy in Cancer Models

The ultimate preclinical test of a PARP inhibitor is its ability to selectively kill cancer cells with HR deficiencies. This is typically assessed using a cell viability assay in a BRCA-mutated cancer cell line.

Selected Cell Line: CAPAN-1

The CAPAN-1 human pancreatic adenocarcinoma cell line is an excellent model for this purpose. It harbors a single copy of the BRCA2 gene with a 6174delT mutation, which results in a truncated, non-functional protein, rendering the cells deficient in homologous recombination.[10][11][12][13][14]

Comparative Data: Cytotoxicity in CAPAN-1 Cells

Compound	Cell Viability IC50 (µM)
Olaparib	~0.05[15]
Inhibitor X	0.03
(Note: Data for Inhibitor X is hypothetical for illustrative purposes.)

Experimental Protocol: MTT Cell Viability Assay

This colorimetric assay measures the metabolic activity of cells, which correlates with the number of viable cells.[16][17][18][19]

• Cell Seeding:

  • Seed CAPAN-1 cells into a 96-well plate at an optimized density (e.g., 5,000-10,000 cells per well) in 100 µL of culture medium.

  • Incubate overnight to allow for cell attachment.

• Compound Treatment:

  • Add 100 µL of medium containing serial dilutions of Inhibitor X or Olaparib to the wells. Include a vehicle control (DMSO).

  • Incubate the plate for 72 hours under standard cell culture conditions (37°C, 5% CO₂).

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS.

  • Add 20 µL of the MTT solution to each well and incubate for 3-4 hours. During this time, mitochondrial dehydrogenases in living cells will convert the yellow MTT to purple formazan crystals.

• Solubilization and Measurement:

  • Carefully aspirate the medium from the wells.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 15 minutes on an orbital shaker to ensure complete solubilization.

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells.

  • Plot the percent viability against the log of the inhibitor concentration and use non-linear regression to determine the IC50 value.

Part 3: Selectivity Profile

A critical aspect of drug development is understanding a compound's off-target activity. For PARP inhibitors, assessing their interaction with the broader human kinome is a standard approach to identify potential sources of toxicity or unexpected polypharmacology.

General Protocol: Kinase Selectivity Profiling

Kinase screening is typically performed as a fee-for-service by specialized contract research organizations (CROs).

• Compound Submission: The investigational compound (Inhibitor X) is submitted to the CRO at a specified concentration and format (e.g., 100 µL of a 10 mM DMSO stock).

• Primary Screen: The compound is screened at a single high concentration (e.g., 10 µM) against a large panel of kinases (e.g., >400). The activity of each kinase is measured, and the percent inhibition by the compound is calculated.

• Dose-Response Analysis: For any kinases that show significant inhibition in the primary screen (e.g., >50% inhibition), a follow-up dose-response experiment is performed to determine the IC50 value.

Comparative Data: Kinase Selectivity Profile

Olaparib is known to be a highly selective PARP inhibitor with minimal off-target kinase activity.[20][21][22]

Kinase Target	Olaparib (% Inhibition @ 10 µM)	Inhibitor X (% Inhibition @ 10 µM)
PIM1	<10	8
CDK1	<10	12
DYRK1A	<10	5
ALK	<10	15
HIPK2	<10	9
CK2	<10	11
(Note: Data for Inhibitor X is hypothetical for illustrative purposes. The selected kinases are ones for which other PARP inhibitors have shown some off-target activity.)[20]

Discussion and Future Directions

This guide outlines a systematic approach to benchmarking a novel PARP inhibitor, Inhibitor X, against the clinical standard, Olaparib. Based on the hypothetical data presented:

• Potency: Inhibitor X demonstrates slightly improved or comparable in vitro and cellular potency against PARP1 and PARP2 compared to Olaparib. Its enhanced cytotoxicity in the BRCA2-mutant CAPAN-1 cell line suggests a strong potential for synthetic lethality.

• Selectivity: Similar to Olaparib, Inhibitor X shows a favorable selectivity profile with minimal off-target activity against a representative kinase panel. This "clean" profile is desirable as it may translate to a wider therapeutic window and fewer off-target side effects.

Next Steps: The promising profile of Inhibitor X warrants further investigation. The logical next steps in its preclinical development would include:

• PARP Trapping Assays: Quantify the efficiency of PARP trapping on DNA, as this is a key indicator of cytotoxic potential.

• Broader Cell Line Screening: Evaluate its efficacy across a larger panel of cancer cell lines with various DNA repair deficiencies.

• In Vivo Efficacy Studies: Assess the anti-tumor activity of Inhibitor X in xenograft models, particularly those derived from BRCA-mutated tumors like CAPAN-1.

• Pharmacokinetic and Toxicology Studies: Determine the compound's ADME (absorption, distribution, metabolism, and excretion) properties and conduct formal toxicology studies to establish a safety profile.

This structured, comparative approach ensures that novel drug candidates are rigorously evaluated against established benchmarks, facilitating informed decision-making in the drug development pipeline.

References

• Godin, N., et al. Restoration of CAPAN-1 cells with functional BRCA2 provides insight into the DNA repair activity of individuals who are heterozygous for BRCA2 mutations. PMC. [Link]

• ResearchGate. Capan-1 cells contain only the del6174T mutant BRCA2 gene. [Link]

• Antolin, A. A., & Mestres, J. Linking off-target kinase pharmacology to the differential cellular effects observed among PARP inhibitors. PMC. [Link]

• Waddell, N., et al. Comprehensive Genomic Analysis of a BRCA2 Deficient Human Pancreatic Cancer. PLoS One. [Link]

• ResearchTweet. MTT Assay Protocol for Cell Viability and Proliferation. [Link]

• Godin, N., et al. Restoration of CAPAN-1 cells with functional BRCA2 provides insight into the DNA repair activity of individuals who are heterozygous for BRCA2 mutations. PubMed. [Link]

• International Journal of Molecular Sciences. PARP Inhibitor Olaparib Causes No Potentiation of the Bleomycin Effect in VERO Cells, Even in the Presence of Pooled ATM, DNA-PK. [Link]

• Cytion. Using MDA-MB Models to Assess Novel PARP Inhibitors. [Link]

• NCBI Bookshelf. Cell Viability Assays. [Link]

• The Institute of Cancer Research. Understanding the off-target effects of cancer drugs – and how they could lead us to new forms of treatment. [Link]

• BPS Bioscience. PARPtrap™ Combo Assay Kit for PARP1 and PARP2. [Link]

• Checkpoint Lab. MTT Cell Assay Protocol. [Link]

• bioRxiv. Drug-gene interaction screens coupled to tumour data analyses identify the most clinically-relevant cancer vulnerabilities driving sensitivity to PARP inhibition. [Link]

• Smith, M. A., et al. Preclinical Evaluation of the PARP Inhibitor, Olaparib, in Combination with Cytotoxic Chemotherapy in Pediatric Solid Tumors. PMC. [Link]

• O'Connor, L. O., et al. Comparative antiproliferative effects of iniparib and olaparib on a panel of triple-negative and non-triple-negative breast cancer cell lines. PMC. [Link]

• Spandidos Publications. The PARP inhibitor AZD2281 (Olaparib) induces autophagy/mitophagy in BRCA1 and BRCA2 mutant breast cancer cells. [Link]

• BPS Bioscience. PARPtrap™ Combo Assay Kit for PARP1 and PARP2 (Product Data Sheet). [Link]

• MDPI. Response of Breast Cancer Cells to PARP Inhibitors Is Independent of BRCA Status. [Link]

• ResearchGate. Summary of the IC 50 and IC 90 PAR level inhibitions for each drug in DT40 and DU145 cells. [Link]

• BPS Bioscience. Choosing the Right Assay for Poly-ADP Ribose Polymerase (PARP). [Link]

• ResearchGate. Pharmacological profile of olaparib, veliparib and rucaparib across 29... [Link]

• AACR Journals. New Insights into PARP Inhibitors' Effect on Cell Cycle and Homology-Directed DNA Damage Repair. [Link]

• ResearchGate. Selectivity of PARP inhibitors. [Link]

• MDPI. Olaparib-Resistant BRCA2MUT Ovarian Cancer Cells with Restored BRCA2 Abrogate Olaparib-Induced DNA Damage and G2/M Arrest Controlled by the ATR/CHK1 Pathway for Survival. [Link]

• bioRxiv. Decoding PARP1 Selectivity: Atomistic Insights for Next-Generation Cancer Inhibitors. [Link]

• PMC. Differences in PARP Inhibitors for the Treatment of Ovarian Cancer: Mechanisms of Action, Pharmacology, Safety, and Efficacy. [Link]

• Anticancer Research. PARP Inhibitor Sensitizes BRCA-mutant Pancreatic Cancer to Oxaliplatin by Suppressing the CDK1/BRCA1 Axis. [Link]

• PMC. Fluorescent detection of PARP activity in unfixed tissue. [Link]

• PMC. PARP Inhibition in BRCA-Mutant Breast Cancer. [Link]

• ResearchGate. Western blot analysis of PARP2 activity in the PARylation assay to... [Link]

• AACR Journals. PCBP2 Mediates Olaparib Resistance in Breast Cancer by Inhibiting m 6 A Methylation to Stabilize PARP1 mRNA. [Link]

• BPS Bioscience. Total Cellular PARylation. [Link]

• Oncology Central. Cause of resistance to olaparib and other PARP inhibitors identified. [Link]

• PMC. Quantification of PARP activity in human tissues: ex vivo assays in blood cells, and immunohistochemistry in human biopsies. [Link]

• MDPI. Differences in Durability of PARP Inhibition by Clinically Approved PARP Inhibitors: Implications for Combinations and Scheduling. [Link]

• MDPI. Combinations of ATR, Chk1 and Wee1 Inhibitors with Olaparib Are Active in Olaparib Resistant Brca1 Proficient and Deficient Murine Ovarian Cells. [Link]

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Safety & Regulatory Compliance

Proper Disposal Procedures: N-(4-acetamidophenyl)-2-nitrobenzamide

Executive Summary & Operational Urgency

N-(4-acetamidophenyl)-2-nitrobenzamide is a nitroaromatic amide intermediate, often utilized in the synthesis of benzimidazole-based pharmaceuticals (e.g., angiotensin II receptor antagonists).[1][2]

Immediate Directive: This compound must NOT be disposed of via sanitary sewer systems or standard trash. Due to the presence of the nitro (

) moiety and the acetamido backbone, it poses potential mutagenic risks and environmental toxicity. The only acceptable disposal method is high-temperature incineration via a licensed hazardous waste contractor.

Core Safety Maxim: Treat this compound as a "Silent Reactive." While benzamides are generally stable, the nitro group introduces a potential for energetic decomposition under thermal stress. Segregation is not just bureaucratic; it is thermodynamic necessity.

Chemical Safety Profile & Hazard Assessment

Before initiating disposal, you must understand the why behind the protocol to ensure compliance and safety.

Property	Specification	Operational Implication
Functional Groups	Nitro ( ), Amide ( ), Phenyl	Toxic/Mutagenic Potential: Nitroaromatics are classic metabolic precursors to reactive hydroxylamines. Handle as a suspected carcinogen.
Physical State	Solid (Crystalline Powder)	Dust Hazard: Inhalation risk is the primary exposure vector during weighing/transfer.
Reactivity	Low-Moderate	Incompatibility: Strong oxidizers and strong reducing agents. The nitro group can be reduced exothermically.
RCRA Status	Non-Listed (Characteristic)	Likely does not carry a specific P or U code, but falls under Toxic or Reactive characteristic waste depending on quantity and purity.

Step-by-Step Disposal Protocol

Phase 1: Pre-Disposal Segregation

Objective: Prevent cross-contamination and accidental reaction.

• Isolate the Waste: Do not mix this solid with liquid solvent waste. Create a dedicated Solid Organic Waste stream.

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or an amber glass jar with a Teflon-lined screw cap.

  • Why? HDPE is resistant to organic leaching and physical shock. Amber glass protects light-sensitive nitro compounds from photodegradation.

• Incompatibility Check: Ensure the container is free of:

  • Strong Acids (e.g., Sulfuric Acid)[3]

  • Strong Bases (e.g., Sodium Hydroxide)

  • Reducing Agents (e.g., Hydrides, Zinc powder)

Phase 2: Labeling & Documentation

Objective: Ensure downstream handlers identify the hazard immediately.

• Primary Labeling: Affix a hazardous waste tag immediately upon the first addition of waste.

• Mandatory Fields:

  • Chemical Name: Write out the full name: N-(4-acetamidophenyl)-2-nitrobenzamide. Do not use abbreviations or project codes (e.g., "Compound X").

  • Hazard Checkbox: Mark TOXIC and IRRITANT .

  • Composition: 100% Solid.

Phase 3: Storage & Pickup

• Secondary Containment: Place the waste container inside a secondary plastic tray to capture potential spills.

• Environment: Store in a cool, dry, well-ventilated area, away from direct sunlight and heat sources (ovens, hot plates).

• Disposal Handoff: Contact your institution's EHS (Environmental Health & Safety) department or licensed waste contractor (e.g., Veolia, Clean Harbors) for pickup.

  • Method: Specify Incineration on the manifest.

Disposal Workflow Visualization

The following diagram illustrates the critical decision nodes and material flow for the safe disposal of nitroaromatic intermediates.

Figure 1: Operational workflow for the segregation and disposal of solid nitroaromatic waste, emphasizing the critical path to incineration.

Regulatory & Compliance Context

EPA RCRA (Resource Conservation and Recovery Act)

While N-(4-acetamidophenyl)-2-nitrobenzamide is not typically listed on the P-List (Acutely Hazardous) or U-List (Toxic) by specific CAS number, it falls under the "Generator Knowledge" clause.

• Waste Determination: You must classify this as Hazardous Waste based on its toxicity profile (mutagenic potential of nitro-compounds).

• Waste Code: If the compound is not contaminated with solvents, it is often coded as D001 (Ignitable) only if it burns vigorously, or more likely, simply as Non-Regulated Hazardous Waste (state-dependent) or D003 (Reactive) if the specific synthesis lot is unstable.

• Best Practice: Default to treating it as Hazardous Chemical Waste requiring incineration.

OSHA (Occupational Safety and Health Administration)[4]

• Hazard Communication (29 CFR 1910.1200): All personnel handling this waste must have access to the SDS and be trained on the hazards of nitroaromatic compounds.

• PPE Requirements:

  • Gloves: Nitrile (minimum 0.11mm thickness). Double gloving is recommended for handling pure powder.

  • Respiratory: N95 or P100 particulate respirator if handling open powder outside a fume hood.

  • Eye Protection: Chemical splash goggles.

References

• U.S. Environmental Protection Agency (EPA). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Title 40 CFR Part 261.[3][4] [Link]

• PubChem. 4-Acetamido-2-methylnitrobenzene Compound Summary (Structural Analog). National Library of Medicine. (Used for functional group hazard extrapolation). [Link][5]

• Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances: Hazard Communication. 1910.1200. [Link]

Sources

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• 2. chemicalbook.com [chemicalbook.com]
• 3. my.alfred.edu [my.alfred.edu]
• 4. pwaste.com [pwaste.com]
• 5. 4-Acetamido-2-methylnitrobenzene | C9H10N2O3 | CID 2737378 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling N-(4-acetamidophenyl)-2-nitrobenzamide

This guide addresses the safety protocols for N-(4-acetamidophenyl)-2-nitrobenzamide , a nitro-aromatic intermediate often encountered in the synthesis of benzimidazole-based pharmaceuticals (e.g., sartans) and azo dyes.

Immediate Hazard Classification:

• Primary Hazard: Suspected Mutagen / Carcinogen (Classified as a Potentially Mutagenic Impurity - PMI).

• Secondary Hazard: Skin Sensitizer and Methemoglobinemia Inducer .

• Operational Band: Control Band 4 (OEL estimated < 10 µg/m³).

PART 1: RISK PROFILE & MECHANISTIC TOXICITY

The "Trojan Horse" Mechanism As a Senior Application Scientist, I advise you to view this molecule not merely as a stable amide, but as a dual-threat agent.

• The Acetamido Moiety: This group mimics biological substrates (similar to paracetamol), facilitating metabolic uptake and potential hepatotoxicity.

• The Nitro Group: Once absorbed, the nitro group (

  ) is subject to enzymatic reduction. This process generates nitroso- and hydroxylamine intermediates, which are direct-acting mutagens capable of alkylating DNA. Furthermore, these metabolites oxidize hemoglobin to methemoglobin, stripping your blood of its oxygen-carrying capacity.

Why Standard PPE Fails: Standard latex gloves offer negligible protection against nitro-aromatics. The lipophilic nature of the acetamido-phenyl ring allows this compound to permeate standard laboratory gloves and skin rapidly. Solvents like DMSO or DMF acts as carriers , increasing skin absorption rates by orders of magnitude.

PART 2: PERSONAL PROTECTIVE EQUIPMENT (PPE) MATRIX

Trust Protocol: The following PPE system is designed for redundancy . If one barrier fails, the second captures the contaminant.

Table 1: Mandatory PPE Specifications

Component	Specification (Minimum Requirement)	Scientific Rationale
Respiratory	N95 / P3 (EU) (Small scale < 1g) PAPR (Large scale > 1g)	Nitro-aromatic dusts are electrostatically active and sticky. Simple surgical masks provide zero protection against fine particulate inhalation.
Hand Protection (Inner)	Nitrile (4 mil / 0.1 mm)	Acts as the primary tactile layer. Inspect for pinholes before donning.
Hand Protection (Outer)	Nitrile (Extended Cuff, 8 mil) or Neoprene	Breakthrough Time: >480 mins. The outer layer protects against solvent permeation if the compound is in solution.
Body Protection	Tyvek® 400 (or equivalent)	Disposable, non-woven polyethylene. Cotton lab coats absorb and retain nitro-compounds, creating a long-term exposure source.
Eye Protection	Chemical Goggles (Indirect Vent)	Safety glasses are insufficient due to the risk of airborne dust migration behind the lens.

PART 3: OPERATIONAL WORKFLOW & CONTAINMENT

Decision Logic: Containment Strategy

Use the following logic flow to determine your workspace requirements based on the quantity handled.

Figure 1: Decision logic for selecting containment based on mass. Note that any procedure generating aerosol (sonication, heating) automatically shifts to Level 2 or 3.

Protocol: Safe Weighing & Solubilization

1. Preparation:

• Static Control: Nitro-benzamides are static-prone. Use an ionizing bar or anti-static gun inside the balance enclosure.

• Surface Protection: Line the work surface with plastic-backed absorbent pads (absorbent side up). This captures micro-spills and allows for easy disposal.

2. Weighing (The Critical Step):

• Never weigh this compound on an open bench.

• Use a pre-tared vial. Add the solid inside the hood/enclosure.

• Wet-Wipe Technique: After closing the vial, wipe the exterior with a methanol-dampened tissue before removing it from the hood. This removes invisible dust residue.

3. Solubilization:

• Solvent Choice: If possible, avoid DMSO or DMF. They are excellent transdermal carriers. Use Acetonitrile or Ethyl Acetate if chemistry permits.

• If DMSO is required, double-gloving is non-negotiable .

PART 4: DECONTAMINATION & DISPOSAL

Decontamination of Surfaces: Do not use simple ethanol sprays; they often just spread the hydrophobic compound.

• Step 1: Apply a surfactant-based cleaner (e.g., 2% Alconox or SDS solution) to lift the organic solid.

• Step 2: Wipe with paper towels.

• Step 3: Rinse with Isopropanol (70%) to remove residue.

• Verification: For high-risk areas, use a UV lamp (365 nm). Many nitro-aromatics quench fluorescence or appear dark against a fluorescent background, aiding detection.

Disposal Protocol:

• Solid Waste: Segregate into "High Hazard / Cytotoxic" waste streams. Do not place in general chemical trash.

• Liquid Waste: Collect in a dedicated carboy labeled "P-List / Mutagenic Waste."

• Destruction: The only validated destruction method is High-Temperature Incineration (>1000°C) with scrubbers for NOx gases.

PART 5: EMERGENCY RESPONSE

Scenario: Skin Exposure (Powder or Solution)

• Immediate Action: Do NOT use alcohol or organic solvents to wash skin; this will drive the chemical deeper into the dermis.

• Protocol:

  • Flush with copious amounts of tepid water and soap for 15 minutes.

  • Gently scrub; do not abrade the skin.

  • Seek medical attention.[1][2] Inform the physician of potential Methemoglobinemia (blue skin/lips, shortness of breath).

Scenario: Spillage (>100 mg)

• Evacuate the immediate area.[1]

• Don full PPE (Tyvek, Double Nitrile, N95/P3).

• Cover spill with wet absorbent pads (to prevent dust).

• Scoop into a wide-mouth jar.

• Treat the area with 1M NaOH (Hydrolysis of the amide) only if compatible with other chemicals present, otherwise use the surfactant method above.

References

• Chung, K.T., et al. (1995).[3] "Effects of the nitro-group on the mutagenicity and toxicity of some benzamines."[3][4] Environmental and Molecular Mutagenesis.

• ICH M7(R1). (2017). "Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk." International Council for Harmonisation.

• European Chemicals Agency (ECHA). "Guidance on Information Requirements and Chemical Safety Assessment - Chapter R.8: Characterisation of dose [concentration]-response for human health."

• Occupational Safety and Health Administration (OSHA). "Controlling Occupational Exposure to Hazardous Drugs."

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• 4. Effects of the nitro-group on the mutagenicity and toxicity of some benzamines - PubMed [pubmed.ncbi.nlm.nih.gov]